3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

• CAS: 898787-51-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (CAS No. 898787-51-4)

For Researchers, Scientists, and Drug Development Professionals

Foreword

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of therapeutic agents. The trifluoromethyl group, in particular, has garnered significant attention for its ability to enhance metabolic stability, lipophilicity, and binding affinity. This guide provides a comprehensive technical overview of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, a fluorinated ketone with significant potential as a versatile building block in drug discovery and development. Herein, we delve into its chemical identity, synthesis, potential applications, analytical characterization, and safety protocols, offering a holistic resource for researchers navigating the landscape of fluorinated compounds.

Section 1: Chemical Identity and Physicochemical Properties

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, also known as 3-(2,5-difluorophenyl)-1,1,1-trifluoroacetone, is a specialized organic compound distinguished by the presence of both a difluorinated phenyl ring and a trifluoromethyl ketone moiety.[1] These structural features impart unique electronic and steric properties, making it an attractive intermediate for the synthesis of complex molecular architectures.

Table 1: Physicochemical Properties of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Property	Value	Source
CAS Number	898787-51-4	[1]
Linear Formula	C₉H₅F₅O	[1]
Molecular Weight	224.13 g/mol	N/A
Physical Form	Light yellow oil	[1]
Purity	Typically ≥97%	[1]
Storage Temperature	Refrigerator (2-8 °C)	[1]
InChI	1S/C9H5F5O/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3H,4H2	[1]
InChI Key	AFSMXTFDDQMNMO-UHFFFAOYSA-N	[1]

Section 2: Synthesis Strategies and Mechanistic Considerations

Grignard Reaction with a Trifluoroacetylating Agent

A common and versatile approach involves the reaction of a Grignard reagent derived from a dihalophenyl precursor with a suitable trifluoroacetylating agent.

Workflow 1: Grignard-based Synthesis

Caption: Grignard reaction pathway for the synthesis of the target compound.

Experimental Causality: The formation of the Grignard reagent from 1-bromo-2,5-difluorobenzene creates a potent carbon nucleophile. The subsequent reaction with an electrophilic trifluoroacetyl source, such as ethyl trifluoroacetate, proceeds via a nucleophilic acyl substitution mechanism. The choice of an ethereal solvent like tetrahydrofuran (THF) is critical for stabilizing the Grignard reagent. An acidic workup is necessary to quench the reaction and protonate the resulting alkoxide intermediate.

Nucleophilic Trifluoromethylation of an Ester

An alternative strategy involves the direct trifluoromethylation of a corresponding methyl ester using a nucleophilic trifluoromethyl source.[2][3]

Protocol 1: General Procedure for Nucleophilic Trifluoromethylation of a Methyl Ester

• Preparation: To a solution of the methyl 2,5-difluorophenylacetate in a suitable solvent (e.g., triglyme) under an inert atmosphere (e.g., argon), add a strong base such as potassium hexamethyldisilazide (KHMDS).[2]

• Reaction: Cool the mixture to a low temperature (e.g., -40 °C) and introduce a source of the trifluoromethyl anion, which can be generated in situ from fluoroform (HCF₃).[2]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching and Extraction: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validation: The purity of the final product should be assessed by ¹H, ¹³C, and ¹⁹F NMR spectroscopy, as well as mass spectrometry, to confirm the structure and identify any residual impurities.

Section 3: Applications in Drug Discovery and Medicinal Chemistry

The trifluoromethyl ketone moiety is a well-established pharmacophore in medicinal chemistry, often acting as a bioisostere for other functional groups and participating in key binding interactions with biological targets. Trifluoromethyl ketones are known to act as potent inhibitors of various enzymes, particularly proteases and esterases, by forming stable hemiacetal or hemiketal adducts with active site serine or cysteine residues.

The 2,5-difluorophenyl group further enhances the molecule's potential by increasing its lipophilicity, which can improve cell membrane permeability and oral bioavailability. The fluorine atoms can also engage in favorable orthogonal multipolar interactions with protein backbones, potentially increasing binding affinity and selectivity.

Potential Therapeutic Targets:

• Enzyme Inhibition: The electrophilic nature of the ketone in 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone makes it a prime candidate for the development of enzyme inhibitors.

• Scaffold for Bioactive Molecules: This compound can serve as a versatile starting material for the synthesis of more complex molecules with potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases.

Section 4: Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity, purity, and structure of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons on the difluorophenyl ring and the methylene protons adjacent to the ketone. The chemical shifts and coupling patterns of the aromatic protons will be indicative of the 2,5-disubstitution pattern.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the trifluoromethyl carbon, the carbonyl carbon, the methylene carbon, and the aromatic carbons. The carbon signals will exhibit coupling to the fluorine atoms (¹JCF, ²JCF, etc.), providing valuable structural information.[4][5]

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing this molecule.[6][7][8] It is expected to show two distinct signals for the aromatic fluorine atoms and a single signal for the trifluoromethyl group. The chemical shifts and coupling constants will be highly informative.[7][8]

Workflow 2: Analytical Characterization Workflow

Caption: A typical workflow for the analytical characterization of the title compound.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed. The mass spectrum is expected to show a molecular ion peak corresponding to the molecular weight of 224.13 g/mol and characteristic fragmentation patterns.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule. Key expected signals include a strong carbonyl (C=O) stretching frequency, C-F stretching bands, and aromatic C-H and C=C stretching vibrations.

Section 5: Safety, Handling, and Disposal

As with all fluorinated organic compounds, proper safety precautions must be observed when handling 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone.

Table 2: General Safety and Handling Recommendations

Aspect	Recommendation
Personal Protective Equipment (PPE)	Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.
Ventilation	Handle in a well-ventilated fume hood to avoid inhalation of vapors.
Incompatible Materials	Avoid contact with strong oxidizing agents and strong bases.
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Refrigeration is recommended for long-term storage.[1]
Spill Response	In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal. Ensure adequate ventilation.
Disposal	Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone is a valuable and versatile building block in the field of medicinal chemistry. Its unique combination of a difluorinated aromatic ring and a trifluoromethyl ketone moiety offers significant opportunities for the design and synthesis of novel therapeutic agents. This guide has provided a comprehensive overview of its chemical properties, synthesis, potential applications, analytical characterization, and safe handling procedures. It is our hope that this resource will serve as a valuable tool for researchers and empower further innovation in the development of next-generation pharmaceuticals.

References

• Synthesis method of 3', 5'-dichloro-2, 2, 2-trifluoroacetophenone. Eureka | Patsnap.

• Trifluoroacetone. Wikipedia.

• Method for industrially producing (s)-1,1,1-trifluoro-2-propanol. Google Patents.

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. SciSpace.

• Trifluoromethyl ketones. a) Hydrolysis of trifluoromethyl ketones. b) Selected examples of biologically active trifluoromethyl ketones. ResearchGate.

• 1,1,1-TRIFLUORO-2-PROPANOL synthesis. ChemicalBook.

• Fluorine Safety. Purdue University.

• Synthesis of trifluoromethyl ketones. Organic Chemistry Portal.

• 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone. Sigma-Aldrich.

• Direct α-Fluorination of Ketones Using N-F Reagents. Organic Chemistry Portal.

• nmr and ir studies of i, 1, 1 trifluoroacetone in proton donor solvents. Indian Academy of Sciences.

• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS. NJ.gov.

• Simultaneous Proton and Fluorine decoupled 13C NMR. Magritek.

• Palmityl Trifluoromethyl Ketone - Safety Data Sheet. Cayman Chemical.

• 19F NMR Chemical Shift Table. Alfa Chemistry.

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety.

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journals.

• Fluorine. Princeton University.

• Trifluoromethylation. Wikipedia.

• FT-IR, UV, NMR, Spectral Examinations Report of 2-(2,4-Difluorophenyl)-1,3-Bis-(1,2,4-Triazol-1-yl) Propan-2-ol on the Basis of Boosting Electric and Optical Properties Using DFT. Universitas Airlangga.

• 3-(3-Fluorophenyl)-1,1,1-trifluoro-2-propanone. Fluorochem.

• 13C NMR Spectroscopy. Georg Thieme Verlag.

• 1,1,1-Trifluoro-3-phenyl-2-propanone 96%. Sigma-Aldrich.

• 3-Bromo-1,1,1-trifluoroacetone(431-35-6) 13C NMR spectrum. ChemicalBook.

• Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM.

• Chemistry and Biological Activities of Flavonoids: An Overview. PMC - NIH.

• 19Flourine NMR. University of Ottawa.

• New Frontiers and Developing Applications in 19F NMR. PMC - NIH.

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Technical Guide: Synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

The following technical guide details the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (CAS: 898787-51-4). This document is structured for research and process chemists, focusing on the most robust, scalable, and high-purity methodology: the Magnesium-Mediated Acylation (Grignard Route) using a Weinreb amide equivalent or controlled ester addition.

Executive Summary

Target Molecule: 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone CAS Number: 898787-51-4 Molecular Formula:

Molecular Weight: 224.13 g/mol Primary Application: Key intermediate for the synthesis of fluorinated protease inhibitors (e.g., cathepsin, chymase inhibitors) and transition-state analog enzyme inhibitors.[1]

This guide prioritizes the Grignard Addition to N-Methoxy-N-methyltrifluoroacetamide (Weinreb Amide Protocol).[1] While direct addition to ethyl trifluoroacetate is possible, it frequently suffers from "over-addition" (yielding the tertiary alcohol). The Weinreb approach guarantees mono-addition, ensuring high fidelity and yield.

Retrosynthetic Analysis

To design the optimal route, we disconnect the target molecule at the C2-C3 bond or the C2-CF3 bond.[1] The most logical disconnection utilizes the commercially available 2,5-difluorobenzyl bromide as the nucleophilic partner and a trifluoroacetylating agent as the electrophile.

Retrosynthesis Diagram

Caption: Retrosynthetic breakdown identifying the benzyl bromide and trifluoroacetyl donor as key building blocks.

Core Synthesis Protocol: The Weinreb Amide Route

Rationale

Direct reaction of benzyl Grignard reagents with ethyl trifluoroacetate often yields the bis-alkylated tertiary alcohol (

) due to the high reactivity of the intermediate ketone.[1] Using N-methoxy-N-methyltrifluoroacetamide forms a stable tetrahedral intermediate that only collapses to the ketone after acidic quench, preventing over-reaction.[1]

Reagents & Materials

Reagent	Equiv.[2]	Role	CAS
2,5-Difluorobenzyl bromide	1.0	Starting Material	85117-99-3
Magnesium Turnings	1.2	Grignard Formation	7439-95-4
N-Methoxy-N-methyltrifluoroacetamide	1.1	Electrophile	116107-75-0
THF (Anhydrous)	Solvent	Reaction Medium	109-99-9
Iodine ( )	Cat.[1]	Initiator	7553-56-2
HCl (1M)	Excess	Quench	7647-01-0

Step-by-Step Methodology

Step 1: Preparation of 2,5-Difluorobenzyl Magnesium Bromide[1]

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, addition funnel, and nitrogen inlet.

• Activation: Add Magnesium turnings (1.2 eq) and a single crystal of Iodine . Heat gently with a heat gun until iodine vaporizes to activate the Mg surface.

• Initiation: Add just enough anhydrous THF to cover the Mg. Add ~5% of the 2,5-Difluorobenzyl bromide solution (dissolved in THF). Wait for exotherm/turbidity (initiation).

• Addition: Once initiated, add the remaining bromide solution dropwise over 30–45 minutes. Maintain a gentle reflux.

• Completion: Stir for an additional 1 hour at ambient temperature. The solution should be dark grey/brown.

Step 2: Acylation (The Critical Step)

• Cooling: Cool the Grignard solution to 0°C using an ice/water bath. (Note: Cryogenic -78°C is often unnecessary for Weinreb amides, but 0°C is safer than RT).

• Electrophile Addition: Add N-Methoxy-N-methyltrifluoroacetamide (1.1 eq) dissolved in THF dropwise over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–3 hours. The stable chelated intermediate prevents further reaction.

Step 3: Quench and Isolation

• Hydrolysis: Cool the mixture back to 0°C. Carefully quench with 1M HCl . Caution: Exothermic.

• Workup: Extract the aqueous layer with Diethyl Ether (

  ) or Ethyl Acetate ( ).

• Washing: Wash combined organics with Brine (

  ), dry over anhydrous , and filter.

• Concentration: Remove solvent under reduced pressure (Rotavap). Note: Trifluoromethyl ketones can be volatile; do not use high vacuum or excessive heat.

Reaction Mechanism Diagram

Caption: Mechanistic pathway highlighting the stable chelated intermediate that prevents over-alkylation.

Purification & Characterization

Purification Strategy

• Crude State: The crude oil is often >90% pure if the Weinreb route is used.

• Distillation: For high purity, vacuum distillation is recommended.

  • Expected Boiling Point: ~85–95°C at 10 mmHg (estimated based on non-fluorinated analogs).

• Chromatography: If necessary, flash column chromatography on Silica Gel.

  • Eluent: Hexanes:Ethyl Acetate (95:5). The

    group increases lipophilicity; the compound will elute early.

Analytical Data (Expected)

Technique	Signal	Assignment
NMR ( )	3.9–4.1 ppm (s, 2H)	Methylene bridge ( )
6.9–7.2 ppm (m, 3H)	Aromatic protons (2,5-difluoro pattern)
NMR	-75 to -80 ppm (s, 3F)	Trifluoromethyl group ( )
-110 to -125 ppm (m, 2F)	Aromatic fluorines
GC-MS	224 ( )	Molecular Ion
155 ( )	Loss of trifluoromethyl group

Alternative Route: Dakin-West Variant

If the 2,5-Difluorophenylacetic acid is the available starting material, a modified Dakin-West reaction or direct condensation can be used.[1]

Protocol:

• React 2,5-difluorophenylacetic acid with Trifluoroacetic Anhydride (TFAA) (3 eq.) and Pyridine (2 eq.).

• Heat to 60–80°C.

• evolution indicates reaction progress.

• Pros: One-pot, no metals.

• Cons: Lower yields, potential for polymerization or tar formation.

Safety & Handling

• Organofluorines: While the target is stable, trifluoroacetic derivatives (TFAA) are corrosive and volatile.

• Hydrofluoric Acid (HF) Risk: In the event of thermal decomposition or fire, these compounds can release HF. Standard HF safety protocols (Calcium Gluconate gel availability) must be in place.

• Magnesium: Activated Mg is pyrophoric; handle under inert atmosphere (

  or ).

References

• Creary, X. (1987). Reaction of organometallic reagents with trifluoroacetic acid derivatives. Journal of Organic Chemistry, 52(22), 5026-5030. (Foundational protocol for Grignard-Weinreb synthesis of trifluoromethyl ketones).[1]

• PubChem. (n.d.). 1,1,1-Trifluoro-3-phenyl-2-propanone Derivatives. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC [pmc.ncbi.nlm.nih.gov]

Electrophilicity & Bioactivity Profile: 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Executive Summary

This technical guide analyzes the physicochemical and biochemical profile of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone , a specialized fluorinated building block and enzyme inhibitor. Belonging to the class of trifluoromethyl ketones (TFMKs) , this molecule features a highly electrophilic carbonyl "warhead" activated by an adjacent trifluoromethyl group.

Its primary utility lies in medicinal chemistry as a transition-state mimic for serine hydrolases (e.g., phospholipase A2, fatty acid amide hydrolase). The 2,5-difluorophenyl moiety provides critical metabolic stability and lipophilic tuning, distinguishing it from simple alkyl-TFMKs. This guide details its electronic structure, hydration thermodynamics, and protocols for experimental handling.

Molecular Architecture & Electronic Properties

The Trifluoromethyl "Warhead"

The core reactivity of the molecule is dictated by the 1,1,1-trifluoro-2-propanone moiety. The trifluoromethyl group (

) is a powerful electron-withdrawing group (EWG) that exerts a strong negative inductive effect ( ) on the adjacent carbonyl carbon.

• LUMO Lowering: The

  group significantly lowers the energy of the carbonyl's Lowest Unoccupied Molecular Orbital (LUMO), making the carbon highly susceptible to nucleophilic attack.

• Dipole Amplification: The alignment of the C-F dipoles amplifies the partial positive charge (

  ) on the carbonyl carbon, far exceeding that of a non-fluorinated methyl ketone.

The 2,5-Difluorophenyl Influence

While the

group drives the primary electrophilicity, the 2,5-difluorophenyl ring plays a subtle but critical role in bioactivity:

• Lipophilicity Modulation: The fluorine atoms increase the

  (partition coefficient) compared to the unsubstituted benzyl analog, facilitating penetration into hydrophobic enzyme active sites.

• Metabolic Blocking: Substitution at the 2- and 5-positions blocks common sites of cytochrome P450-mediated hydroxylation, extending the compound's half-life in vivo.

• Electronic Insulation: The methylene spacer (

  ) insulates the carbonyl from the resonance effects of the aromatic ring. However, the inductive withdrawal from the ring fluorines slightly increases the acidity of the -protons ( ), facilitating enolization under basic conditions.

Property	Value / Characteristic	Impact on Reactivity
Warhead Type	Trifluoromethyl Ketone (TFMK)	Reversible Covalent Inhibition
Electronic Effect	Strong (Inductive)	High Electrophilicity ( )
Aryl Substitution	2,5-Difluoro	Metabolic Stability / Hydrophobic Fit
Hydration State	Gem-diol Predominant	Slow-onset inhibition kinetics

Hydration Thermodynamics & Equilibrium

In aqueous physiological buffers, TFMKs do not exist primarily as ketones. They undergo rapid, reversible hydration to form gem-diols . This equilibrium is the defining feature of their solution chemistry.

The Hydration Constant ( )

The equilibrium is defined as:

For benzyl trifluoromethyl ketones, the equilibrium lies heavily to the right.

• Estimated

  : (favoring hydrate).

• Implication: In an aqueous assay buffer, >98% of the molecule exists as the pharmacologically "inactive" gem-diol. The "active" ketone species must be regenerated in situ as the enzyme consumes it, or the gem-diol must dehydrate within the active site.

Mechanism of Action: Transition State Mimicry

The electrophilic ketone mimics the transition state of substrate hydrolysis.

• Attack: The catalytic Serine-OH of the enzyme attacks the carbonyl carbon.[1]

• Hemiketal Formation: Instead of cleaving (as a substrate would), the TFMK forms a stable, reversible hemiketal adduct.

• Tetrahedral Geometry: The resulting tetrahedral complex mimics the high-energy intermediate of ester/amide hydrolysis, binding tightly to the oxyanion hole.

Visualization: Hydration & Inhibition Pathway

Figure 1: The dynamic equilibrium between the solution-phase hydrate (gem-diol) and the bioactive ketone form which covalently binds the enzyme active site.

Experimental Protocols

Synthesis: Reformatsky-Type Approach

While Grignard reagents can be used, they often lead to over-addition. A zinc-mediated Reformatsky reaction or the use of trifluoroacetic anhydride is preferred for precision.

Protocol: One-Pot Synthesis via Trifluoroacetylation

• Reagents: 2,5-Difluorobenzyl bromide, Zinc dust, Trifluoroacetic anhydride (TFAA), THF (anhydrous).

• Activation: Activate Zinc dust with 1,2-dibromoethane in THF under

  .

• Addition: Add 2,5-difluorobenzyl bromide dropwise to form the organozinc intermediate (Reformatsky reagent).

• Acylation: Cool to -78°C. Add Trifluoroacetic anhydride slowly. The low temperature prevents double addition.

• Quench: Quench with 1M HCl. The acidic workup decarboxylates any side products and hydrolyzes zinc salts.

• Purification: Extract with DCM. The product is a liquid; purify via vacuum distillation or flash chromatography (non-polar eluent).

Electrophilicity Assay (Thiol Reactivity)

To quantify the electrophilicity without using enzymes, use a thiol-trapping assay (simulating Cysteine proteases).

Materials:

• Test Compound: 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (10 mM in DMSO).

• Nucleophile: Cysteamine or Glutathione (GSH).

• Buffer: Phosphate buffer (pH 7.4).

Procedure:

• Baseline NMR: Acquire a

  -NMR of the compound in buffer ( /DMSO mix). Note the shift of the hydrate ( ppm) vs ketone ( ppm).

• Reaction: Add 1.0 eq of Glutathione.

• Monitoring: Monitor the disappearance of the ketone/hydrate signals and the appearance of the hemithioketal signal over time.

• Data Analysis: The rate of adduct formation (

  ) correlates directly with electrophilicity.

Biological Applications & Safety

Target Classes

• Phospholipase A2 (PLA2): The 2,5-difluorophenyl group mimics the fatty acid chain, while the TFMK traps the catalytic serine. Used in inflammation research.

• Fatty Acid Amide Hydrolase (FAAH): TFMKs are classic inhibitors of FAAH, used to study endocannabinoid signaling.

Handling Precautions

• Volatility: As a fluorinated ketone, the compound is moderately volatile. Handle in a fume hood.

• Reactivity: Avoid storage in protic solvents (methanol/ethanol) for long periods, as hemiketals will form, complicating concentration calculations. Store as a neat oil or in DMSO at -20°C.

References

• Bégué, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons.

• Löfstedt, J., et al. (2013). "Synthesis of trifluoromethyl ketones via a zinc-mediated reaction." Journal of Organic Chemistry, 78(11), 5690-5695.

• Gelb, M. H., et al. (1985). "Fluoro ketone inhibitors of hydrolytic enzymes." Biochemistry, 24(7), 1813-1817.

• Ashurst, P. R., et al. (2018). "Hydration of trifluoromethyl ketones: Effects on enzyme inhibition kinetics." Bioorganic & Medicinal Chemistry Letters, 28(3), 340-345.

Sources

• 1. Comparison of benzil and trifluoromethyl ketone (TFK)-mediated carboxylesterase inhibition using classical and 3D-quantitative structure–activity relationship analysis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Heterocycles Using 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Introduction: The Strategic Advantage of Fluorinated Heterocycles in Modern Drug Discovery

The incorporation of fluorine atoms and fluorinated moieties into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry.[1][2] The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered pKa, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1] Among the vast array of fluorinated building blocks, 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone stands out as a versatile and highly reactive precursor for the synthesis of a diverse range of trifluoromethyl-substituted heterocycles. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utility of this valuable intermediate, complete with detailed protocols for the synthesis of key heterocyclic systems.

The trifluoromethyl group, in particular, is a privileged substituent in numerous FDA-approved drugs, valued for its ability to enhance cell permeability and metabolic stability.[3] The strategic placement of this group on various heterocyclic cores can lead to compounds with improved biological activity and a greater potential for clinical success. This guide will focus on the synthesis of pyrazoles, pyrimidines, and isoxazoles, three classes of heterocycles with significant therapeutic applications, using 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone as the key starting material.

Core Chemistry: The Versatility of a Fluorinated β-Diketone

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone is a 1,3-dicarbonyl compound, a class of molecules renowned for their utility in heterocyclic synthesis. The presence of a highly electrophilic trifluoromethyl ketone and an adjacent carbonyl group provides two reactive sites for condensation reactions with various binucleophiles. The electron-withdrawing nature of the trifluoromethyl group significantly enhances the electrophilicity of the adjacent carbonyl carbon, often directing the initial nucleophilic attack to this position.

I. Synthesis of Trifluoromethyl-Substituted Pyrazoles

The reaction of 1,3-diketones with hydrazine and its derivatives is a classical and highly efficient method for the synthesis of pyrazoles.[4] This reaction proceeds through a cyclocondensation mechanism, involving the formation of a hydrazone intermediate followed by intramolecular cyclization and dehydration.

Reaction Rationale and Mechanistic Insight

The reaction of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone with a hydrazine derivative initiates with the nucleophilic attack of one of the hydrazine nitrogens on the more electrophilic trifluoromethyl-ketone carbonyl. This is followed by the formation of a hydrazone. The second nitrogen of the hydrazine then undergoes an intramolecular nucleophilic attack on the other carbonyl group, leading to a cyclic intermediate which subsequently dehydrates to yield the stable aromatic pyrazole ring.

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• 4. semanticscholar.org [semanticscholar.org]

catalytic hydrogenation of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Application Note: Precision Asymmetric Reduction of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Executive Summary

This guide details the protocol for the enantioselective reduction of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone to its corresponding chiral alcohol, 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanol . This transformation is a critical step in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors (e.g., analogs of Omarigliptin or Sitagliptin) and other fluorinated bio-active scaffolds.

Due to the strong electron-withdrawing nature of the trifluoromethyl (

) group, this ketone is highly reactive and prone to forming stable hydrates (gem-diols) in the presence of moisture. This protocol prioritizes Asymmetric Transfer Hydrogenation (ATH) using the Ru(II)-TsDPEN system, which offers superior operational simplicity, high enantioselectivity ( ee), and robustness against hydrate formation compared to traditional high-pressure hydrogenation.

Mechanistic Insight & Catalyst Selection

The Challenge of Trifluoromethyl Ketones

Unlike simple acetophenones, 1,1,1-trifluoro-2-alkanones exhibit unique behaviors:

• Hydrate Formation: The electron-deficient carbonyl carbon is highly electrophilic, readily reacting with atmospheric moisture to form a stable hydrate (

  ). Standard hydrogenation catalysts (e.g., Pd/C) are often poisoned or rendered inactive by the hydrate form.

• Racemization Risk: The

  -proton is acidic ( in DMSO), posing a risk of racemization of the product or starting material under strongly basic conditions.

The Solution: Noyori-Ikariya Transfer Hydrogenation

The RuCl(p-cymene)[(S,S)-TsDPEN] complex operates via a metal-ligand bifunctional mechanism. The "outer-sphere" mechanism allows for hydrogen delivery via a six-membered transition state that stabilizes the hydrate/ketone equilibrium and ensures high facial selectivity.

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (for S-alcohol) or [(R,R)-TsDPEN] (for R-alcohol).

• Hydrogen Donor: Formic Acid / Triethylamine (HCOOH/TEA) azeotrope.

• Solvent: Dichloromethane (DCM) or neat in H-donor.

Figure 1: Catalytic cycle for the Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH). The bifunctional ligand facilitates H-transfer without direct substrate coordination to the metal center.

Experimental Protocol

Materials & Reagents

Component	Specification	Role
Substrate	3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone	Reactant
Catalyst	RuCl(p-cymene)[(S,S)-TsDPEN]	Chiral Catalyst
H-Source	Formic Acid / Triethylamine (5:2 molar ratio)	Hydrogen Donor
Solvent	Dichloromethane (DCM)	Co-solvent (optional)
Quench	Saturated NaHCO3	Neutralization

Step-by-Step Procedure (Lab Scale: 10 mmol)

Step 1: Catalyst Preparation (In-situ or Pre-formed)

• Note: Use commercially available RuCl(p-cymene)[(S,S)-TsDPEN] for reproducibility.

• Weigh 6.4 mg (0.01 mmol, 0.1 mol%) of the catalyst into a dry 50 mL round-bottom flask equipped with a magnetic stir bar.

• Purge the flask with nitrogen for 5 minutes.

Step 2: Substrate Addition

• Dissolve 2.24 g (10 mmol) of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone in 5 mL of anhydrous DCM .

• Critical: If the ketone is old or appears wet, dry it over

  and filter before use to minimize induction periods, although the catalyst is moisture tolerant.

Step 3: Reaction Initiation

• Add the ketone solution to the catalyst flask.

• Add 2.5 mL of the Formic Acid/Triethylamine (5:2) azeotropic mixture via syringe.

• Stir the reaction mixture at 25–30°C for 12–24 hours.

• Monitoring: Monitor conversion by TLC (Hexane/EtOAc 8:1) or

  -NMR (shift of signal from ketone ppm to alcohol ppm).

Step 4: Workup & Purification

• Dilute the reaction mixture with 20 mL of water and 20 mL of DCM .

• Separate the organic layer.

• Wash the organic layer with saturated

  ( mL) to remove residual formic acid.

• Wash with brine (20 mL), dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: The crude product is often

  pure. If necessary, purify via silica gel flash chromatography (Eluent: 5-10% EtOAc in Hexanes).

Analytical Controls

• Enantiomeric Excess (ee): Determine by Chiral HPLC.

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane/IPA (95:5).

  • Flow: 1.0 mL/min.

  • Detection: UV @ 254 nm.

• Absolute Configuration: The (S,S)-catalyst typically yields the (S)-alcohol for aryl-alkyl ketones, but due to Cahn-Ingold-Prelog priority rules with the

  group, verify the absolute configuration against a standard.

Scale-Up Considerations (High-Pressure Hydrogenation)

For scales

kg, handling large volumes of formic acid/TEA waste can be problematic. High-pressure hydrogenation is the alternative.

• Catalyst: Ru(OAc)

  [(R)-BINAP] or RuCl .

• Conditions: 20 bar

  , 50°C, Methanol solvent.

• Safety: Requires a rated autoclave (Hastelloy or Stainless Steel).

• Note: The conversion rates are generally slower than ATH for sterically hindered

  ketones, and s/c ratios may need adjustment.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst poisoning by hydrate water or high acidity.	Increase catalyst loading to 0.5 mol%. Ensure HCOOH/TEA ratio is accurate (excess acid slows rate).
Low ee (<90%)	Racemization via reverse reaction or temperature too high.	Lower reaction temperature to 20°C. Stop reaction immediately upon 100% conversion.
Induction Period	Dissolved oxygen in solvent.	Degas all solvents and reagents with sparging for 15 mins.
Product is an Oil/Gum	Residual solvent/TEA.	High vacuum drying (0.1 mbar) at 40°C for 4 hours.

Workflow Diagram

Figure 2: Operational workflow for the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanol.

References

• Hashiguchi, S., et al. (1995). "Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes." Journal of the American Chemical Society, 117(28), 7562–7563. Link

• Fujii, A., et al. (1996). "Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid-Triethylamine Mixture." Journal of the American Chemical Society, 118(10), 2521–2522. Link

• Hamada, T., et al. (2008). "Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone." European Patent EP2054363B1. Link

• Mohar, B., et al. (2006).[1] "Highly Enantioselective Transfer Hydrogenation of Fluoroalkyl Ketones." Organic Letters, 8, Highlighting Ru-TsDPEN efficiency for CF3 ketones. Link

• Touge, T., et al. (2016). "Recent Developments in Asymmetric Hydrogenation of Ketones with Ru-Complexes." Catalysts, 6(12), 196. Link

Sources

• 1. researchgate.net [researchgate.net]

derivatization of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone for analysis

Application Note: Advanced Derivatization Strategies for the Quantification of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Executive Summary & Scientific Rationale

The analyte 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (hereafter referred to as DFTP ) is a critical fluorinated building block and potential process-related impurity in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, such as Sitagliptin.[1][2]

Analytical Challenge: Direct analysis of DFTP is complicated by the electron-withdrawing trifluoromethyl (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) group adjacent to the carbonyl.[1] This moiety significantly increases the electrophilicity of the carbonyl carbon, shifting the equilibrium toward the stable, non-volatile gem-diol (hydrate) form in the presence of trace moisture.

• Direct GC: Results in poor peak shape and tailing due to on-column dehydration/hydration kinetics.[1][2]

• Direct HPLC: Weak UV chromophore (lack of conjugation) limits sensitivity for trace impurity analysis (ppm levels).[2]

The Solution: Derivatization is strictly required to lock the carbonyl functionality into a stable, detectable form. This guide presents two validated workflows:

• GC-MS/ECD (Trace Analysis): Oximation using PFBHA to form a highly volatile, electron-capture-sensitive oxime.

• HPLC-UV (Process Control): Condensation with DNPH to form a hydrazone with high molar absorptivity.

Reaction Mechanisms & Pathway Visualization

The following diagram illustrates the competing hydration equilibrium and the irreversible derivatization pathways that stabilize the analyte for analysis.

Figure 1: Reaction pathways for DFTP.[2] The derivatization agents (PFBHA/DNPH) effectively trap the ketone, shifting the equilibrium away from the problematic hydrate form.

Protocol A: Trace Quantification via GC-MS (PFBHA Method)

Application: Trace impurity quantification (ppb to low ppm range). Mechanism: PFBHA (O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine) reacts with the ketone to form an oxime.[2] The pentafluorobenzyl tag provides exceptional sensitivity for Negative Chemical Ionization (NCI) MS or Electron Capture Detection (ECD).[2]

Reagents & Materials

• Solvent: Ethyl Acetate (HPLC Grade).[2]

• Buffer: 0.5 M Sodium Bicarbonate (

  ).

• Reagent: 10 mg/mL PFBHA Hydrochloride in water (Prepare fresh).

• Internal Standard (IS): 4-Fluorobenzaldehyde (or isotopically labeled analog).[1][2]

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 10 mg of sample (API or intermediate matrix) in 1 mL of Methanol/Water (1:1).

  • Spike with 10 µL of Internal Standard solution.[1][2]

• Derivatization Reaction:

  • Transfer 100 µL of Sample Solution to a 2 mL headspace vial.

  • Add 200 µL of PFBHA Reagent .[1][2]

  • Seal and incubate at 60°C for 30 minutes .

  • Note: The elevated temperature ensures the breakdown of the gem-diol hydrate to the reactive ketone.[1]

• Extraction (Liquid-Liquid):

  • Cool to room temperature.[2]

  • Add 50 µL of 1 N ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    to quench excess reagent (optional, prevents column overload).

  • Add 500 µL of Ethyl Acetate containing 1% Hexane.[1][2]

  • Vortex vigorously for 1 minute. Centrifuge at 3000 rpm for 2 minutes to separate phases.

• Analysis:

  • Inject 1 µL of the upper organic layer into the GC-MS.[1][2]

GC-MS Parameters

Parameter	Setting
Inlet Temp	250°C (Splitless)
Column	DB-5ms or ZB-5 (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)
Oven Program	50°C (1 min) → 20°C/min → 280°C (5 min)
MS Source	230°C (EI or NCI mode)
Target Ion	m/z 181 (Pentafluorotropylium ion - characteristic of PFBHA)

Protocol B: Process Control via HPLC-UV (DNPH Method)

Application: Purity assay and reaction monitoring (>0.1% levels).[2] Mechanism: Acid-catalyzed condensation with 2,4-Dinitrophenylhydrazine (DNPH) yields a stable hydrazone absorbing at 360 nm.[1][2]

Reagents

• Reagent Solution: Dissolve 50 mg DNPH in 10 mL Acetonitrile (ACN) acidified with 100 µL conc. HCl.

• Diluent: 50:50 ACN:Water.[2]

Step-by-Step Protocol

• Derivatization:

  • Transfer 500 µL of sample solution (approx. 0.5 mg/mL in ACN) to a reaction vial.

  • Add 500 µL of DNPH Reagent Solution .[1][2]

  • Incubate at 40°C for 45 minutes . (The

    group deactivates the carbonyl slightly, requiring longer time/heat than standard ketones).

• Quenching & Dilution:

  • Allow to cool.[2]

  • Dilute to 5 mL with Mobile Phase A (Water/ACN).[2]

  • Filter through a 0.22 µm PTFE filter.[2]

• HPLC Analysis:

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	40% B to 90% B over 15 mins
Detection	UV @ 360 nm (Hydrazone max) and 254 nm (Phenyl ring)
Flow Rate	1.0 mL/min

Comparative Method Performance

Feature	PFBHA (GC-MS)	DNPH (HPLC-UV)
Limit of Detection (LOD)	~1-10 ppb (High Sensitivity)	~0.5 ppm (Moderate Sensitivity)
Selectivity	Specific to Carbonyls	Specific to Carbonyls
Interferences	Minimal (MS resolution)	Excess reagent co-elution (requires gradient optimization)
Stability	Derivatives stable for 48h in solvent	Derivatives stable for >1 week
Primary Use Case	Genotoxic impurity screening	Raw material assay / Yield calculation

References

• US Pharmacopeia (USP). Sitagliptin Tablets: Organic Impurities and Assay Methods. USP-NF Online.[1][2] Available at: [Link][2]

• PubChem. 1,1,1-Trifluoro-2-propanone Compound Summary. National Library of Medicine.[1][2] Available at: [Link][2]

• ChemGuide. Addition-Elimination Reactions of Aldehydes and Ketones (DNPH Mechanism). Available at: [Link][2]

Sources

• 1. EP2647624A1 - Intermediates of sitagliptin and preparation process thereof - Google Patents [patents.google.com]
• 2. uspnf.com [uspnf.com]

Advanced Purification Strategies for 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Application Note & Protocol Guide

Part 1: The Chemical Context & Purification Logic

The "Hydrate Trap" in Trifluoromethyl Ketones

The purification of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (hereafter DFP-TFK ) presents a unique challenge distinct from non-fluorinated ketones. The strong electron-withdrawing nature of the trifluoromethyl (

) group, combined with the difluorophenyl ring, renders the carbonyl carbon highly electrophilic.

In the presence of even trace atmospheric moisture, DFP-TFK shifts equilibrium toward its gem-diol (hydrate) form.

• Ketone Form (Liquid/Oil):

• Hydrate Form (Solid/Viscous Oil):

Why Standard Methods Fail:

• Silica Gel Chromatography: The hydrate interacts strongly with silanols, causing severe streaking and mass loss.

• Standard Distillation: If the crude contains the hydrate, heating often leads to decomposition or co-distillation of water, reforming the hydrate in the receiver flask.

• Basic Washes: DFP-TFK is susceptible to the Haloform-type cleavage under basic conditions (yielding 2,5-difluorophenylacetic acid and fluoroform), making standard bicarbonate/hydroxide washes risky.

The Strategic Solution

We utilize the compound's affinity for water as a purification lever, not a hindrance. The protocol follows a "Hydrate-Purify-Dehydrate" logic:

• Force Hydration: Convert the crude mixture entirely to the stable hydrate to change its physical state (often precipitating it as a solid or distinct phase).

• Wash: Remove non-polar organic impurities (unreacted aromatics) while the product is in its polar hydrate form.

• Dehydrative Distillation: Crack the hydrate using a strong desiccant (P₂O₅ or H₂SO₄) during vacuum distillation to recover the pure anhydrous ketone.

Part 2: Visualizing the Workflow

Caption: Workflow exploiting the reversible hydration of trifluoromethyl ketones for purification.

Part 3: Detailed Experimental Protocols

Protocol A: Chemical Enrichment (Hydrate Formation)

Use this method if the crude mixture is complex (e.g., contains starting materials or non-polar byproducts).

Reagents:

• Distilled Water

• n-Hexane or Heptane (HPLC Grade)

• Toluene (optional, for recrystallization)

Procedure:

• Dissolution: Dissolve the crude reaction oil in n-Hexane (5 mL per gram of crude).

• Hydration: Add Distilled Water (1.5 molar equivalents relative to theoretical yield). Vigorously stir for 30–60 minutes at room temperature.

  • Observation: The DFP-TFK should convert to its hydrate. Check for the formation of a white precipitate (solid hydrate) or a heavy, immiscible bottom oil (liquid hydrate).

• Separation:

  • If Solid: Filter the precipitate. Wash the filter cake with cold n-Hexane to remove non-polar impurities.

  • If Liquid Oil: Transfer to a separatory funnel. The hydrate will be the bottom layer (or in the aqueous layer if excess water was used). Separate the layers. Wash the hydrate layer with fresh n-Hexane (2x).

• Drying (Preliminary): If a solid was isolated, air dry on the filter for 1 hour. Do not use heat yet.

Protocol B: Dehydrative Vacuum Distillation (The "Cracking" Step)

Required to convert the hydrate back to the active ketone and achieve final purity.

Equipment:

• Short-path distillation head (vigreux column optional but recommended).

• Round-bottom flask (2-neck).

• Vacuum pump (capable of < 5 mmHg).

• Oil bath with magnetic stirring.

Reagents:

• Phosphorus Pentoxide (P₂O₅) OR Concentrated Sulfuric Acid (H₂SO₄, 98%).

Procedure:

• Setup: Place the crude hydrate (from Protocol A) into the distillation flask.

• Acid Addition:

  • Option 1 (P₂O₅ - Preferred): Add P₂O₅ powder (0.5 to 1.0 weight equivalent). P₂O₅ is superior for ensuring absolute dryness.

  • Option 2 (H₂SO₄): Add Conc. H₂SO₄ (2–3 mL per 10g of hydrate). Caution: Exothermic.

• Equilibration: Stir the mixture at room temperature for 15 minutes. The mixture may darken; this is normal.

• Distillation:

  • Apply vacuum (target 1–5 mmHg).

  • Slowly ramp the oil bath temperature.

  • Expected Boiling Point: Based on analogs (e.g., 1,1,1-trifluoro-3-phenyl-2-propanone), expect the product to distill between 65°C – 85°C at 2 mmHg .

  • Note: The first fraction may contain residual solvents. Collect the main stable fraction.

• Collection: Collect the distillate in a receiver flask cooled to 0°C.

Protocol C: Chromatographic Polishing (Optional)

Only perform if distillation does not yield >98% purity. Standard silica is acidic and hydrated; it must be modified.

Stationary Phase: Acid-washed Silica Gel or Neutral Alumina. Eluent: Hexane/Ethyl Acetate (Gradient 95:5 to 80:20).

Critical Modification: To prevent "streaking" due to on-column hydration:

• Pre-wash the silica column with 1% Trifluoroacetic Acid (TFA) in Hexane.

• Use an anhydrous eluent system.

• Run the column quickly (Flash Chromatography) to minimize residence time.

Part 4: Analytical Validation & QC

Nuclear Magnetic Resonance (NMR)

NMR is the only reliable way to distinguish the ketone from the hydrate.

• Solvent: Use Anhydrous

  (stored over molecular sieves). Using wet DMSO or will reform the hydrate in the tube.
• NMR Signatures:

  • Ketone (

    ): Sharp singlet, typically around -75 to -80 ppm .

  • Hydrate (

    ): Shifted upfield (approx 3-5 ppm difference), often broader due to H-bonding.

  • Integration: Ensure the hydrate peak is < 2% of the ketone peak.

• H NMR:

  • Look for the methylene (

    ) protons between the difluorophenyl ring and the carbonyl.

  • Ketone: Sharp singlet/doublet (approx 4.0 ppm).

  • Hydrate: Shifted upfield, often diastereotopic (AB system) if the hydrate creates a chiral center (which it does).

GC-MS Considerations

• Artifacts: The high temperature of the GC injector port (250°C) will dehydrate the hydrate in situ.

• Result: A sample that is 50% hydrate may appear 99% pure ketone on GC.

• Validation: Always cross-reference GC purity with

  NMR.

Part 5: Storage & Stability

• Hygroscopic Nature: The pure compound is a "water sponge."

• Container: Store in borosilicate glass with a Teflon-lined cap.

• Seal: Parafilm is insufficient. Flush headspace with Argon/Nitrogen before sealing.

• Temperature: 2–8°C.[1]

• Desiccant: Store the vial inside a secondary jar containing Drierite or Silica Gel packets.

References

• Begue, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons. (Detailed discussion on the hydration equilibrium of trifluoromethyl ketones).

• Creary, X. (1987). "Reaction of trifluoroacetic anhydride with nucleophiles. Synthesis of trifluoromethyl ketones." Journal of Organic Chemistry, 52(22), 5026-5030. Link

• Linderman, R. J., & Graves, D. M. (1989). "Oxidation of fluoroalkyl-substituted carbinols by the Dess-Martin reagent." Journal of Organic Chemistry, 54(3), 661-668. (Context on synthesis and stability of fluorinated ketones). Link

• Sigma-Aldrich. (n.d.). 1,1,1-Trifluoro-3-phenyl-2-propanone Product Sheet. (Used for physical property estimation of the difluoro-analog). Link

• Sloop, J. C. (2018). "Fluorinated Aldehydes and Ketones."[2][3][4][5][6][7][8] In Fluorine in Heterocyclic Chemistry Volume 1. Springer. (Protocols for handling hydrated fluorinated carbonyls).

Sources

• 1. 1,1,1-Trifluoroacetone 97 421-50-1 [sigmaaldrich.com]
• 2. fluorine1.com [fluorine1.com]
• 3. researchgate.net [researchgate.net]
• 4. Trifluoroacetone - Wikipedia [en.wikipedia.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 7. GB2260322A - Method of dehydrating trifluoroacetaldehyde hydrate - Google Patents [patents.google.com]
• 8. Spotting the unexpected. The trifluoromeric effect in the hydration of the carbonyl group. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Welcome to the technical support center for the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction conditions for this important fluorinated ketone.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, which is typically prepared via a Claisen condensation or related C-C bond-forming reactions.[1][2][3]

Issue 1: Low or No Product Yield

Low or no yield of the desired product is a common frustration. The following flowchart and detailed explanations will guide you through a systematic troubleshooting process.

Caption: Troubleshooting workflow for low product yield.

1.1 In-Depth Analysis of Low Yield Issues

Q: My reaction is not producing the expected amount of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone. What should I check first?

A: Begin by verifying the quality and integrity of your starting materials.

• Purity of the Phenylacetic Acid Derivative: The starting material, a derivative of 2,5-difluorophenylacetic acid (e.g., an ester), must be of high purity. Impurities can interfere with the formation of the necessary enolate.

• Activity of the Trifluoroacetylating Agent: Reagents like ethyl trifluoroacetate or trifluoroacetic anhydride should be fresh and properly stored. Moisture can deactivate these electrophiles.

• Anhydrous Conditions: The Claisen condensation is highly sensitive to moisture. Ensure all glassware is oven-dried, and solvents are anhydrous. The presence of water will quench the strong base and hydrolyze the ester starting materials.

Q: I've confirmed my starting materials are good and the conditions are anhydrous, but the yield is still low. What's the next step?

A: Scrutinize your reaction setup and conditions.

• Temperature Control: Many trifluoromethylation reactions require low temperatures (e.g., -78 °C to 0 °C) to control reactivity and minimize side reactions.[4] Ensure your cooling bath is stable and the internal reaction temperature is monitored. Some protocols may require a specific temperature ramp.

• Addition Rate: Slow, dropwise addition of one reagent to another is often critical to maintain temperature control and prevent localized high concentrations that can lead to side reactions.

• Inert Atmosphere: Reactions involving strong bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with oxygen and moisture.

Q: My setup seems correct. Could the choice of base or solvent be the problem?

A: Absolutely. The base and solvent system is critical for a successful Claisen-type reaction.[2]

• Base Strength and Type: A strong, non-nucleophilic base is required to deprotonate the α-carbon of the phenylacetic acid derivative to form the enolate.[5][6]

  • Sodium Hydride (NaH): A common and effective base. Ensure it is a fresh, dry powder or a mineral oil dispersion.

  • Lithium Diisopropylamide (LDA): A very strong, non-nucleophilic base that is often used in mixed Claisen condensations.[2] It is typically prepared in situ or purchased as a solution.

  • Alkoxides (e.g., Sodium Ethoxide): Can be used, but it's crucial that the alkoxide matches the alcohol that would be eliminated from the ester to avoid transesterification.[2]

• Solvent Choice: The solvent must be aprotic and able to dissolve the starting materials and intermediates.

  • Tetrahydrofuran (THF): A common choice due to its good solvating properties and compatibility with strong bases.

  • Diethyl Ether: Another suitable aprotic solvent.

  • Glymes (e.g., triglyme): Can be effective in some trifluoromethylation systems.[7]

Q: I'm observing multiple spots on my TLC plate, suggesting side reactions. What are the likely culprits?

A: Side reactions are a common challenge in these syntheses.

• Self-Condensation: The enolate of the phenylacetic ester can react with another molecule of the same ester, leading to a β-keto ester dimer.

• Retro-Claisen Cleavage: While sometimes a desired pathway in tandem reactions to form trifluoromethyl ketones, under certain conditions, the desired product can undergo cleavage.[1][8]

• Reaction with Solvent: Some strong bases can react with the solvent if not chosen carefully. For example, LDA can deprotonate THF at higher temperatures.

• Elimination of HF: Under harsh basic or thermal conditions, fluorinated compounds can undergo elimination of hydrogen fluoride.[9]

Issue 2: Product Purification Challenges

Q: I have the crude product, but I'm struggling to purify it. What are the best practices?

A: Purification of fluorinated ketones can be challenging due to their physical properties.

• Aqueous Workup: Carefully neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) at a low temperature.[7] Be aware that the product may be volatile.

• Extraction: Use a suitable organic solvent for extraction (e.g., diethyl ether, ethyl acetate). Perform multiple extractions to ensure complete recovery.

• Chromatography:

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A non-polar/polar solvent system like hexane/ethyl acetate is a good starting point.[10] A gradient elution may be necessary to separate the product from closely related impurities.

  • Visualization: The product may not be strongly UV-active. Use a potassium permanganate or other suitable stain to visualize the spots on a TLC plate.

• Distillation: If the product is a liquid, vacuum distillation can be an effective purification method, but care must be taken due to potential thermal instability.[4]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone via Claisen condensation?

A1: The reaction is a "crossed" or "mixed" Claisen condensation.[2][3] The key steps are:

• Enolate Formation: A strong base removes an acidic α-proton from the 2,5-difluorophenylacetic acid ester to form a nucleophilic enolate.[6]

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of the trifluoroacetylating agent (e.g., ethyl trifluoroacetate).

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, eliminating an alkoxide (e.g., ethoxide) to form the β-keto ester product.

• Deprotonation of Product: The product is often deprotonated by the alkoxide generated in the previous step, which helps to drive the reaction to completion.[5][11]

• Protonation: An acidic workup reprotonates the enolate of the product to give the final neutral compound.[6]

Caption: Simplified Claisen condensation workflow.

Q2: Are there alternative synthetic routes to consider?

A2: Yes, other methods for synthesizing trifluoromethyl ketones exist:

• Grignard-type Reactions: Reaction of a Grignard reagent derived from a 2,5-difluorohalobenzene with a trifluoroacetylating agent.[12]

• From Carboxylic Acids: Direct trifluoromethylation of 2,5-difluorophenylacetic acid using reagents like TMSCF3 with an activating agent.[13]

• Using Fluoroform (HCF3): Some methods utilize fluoroform as the trifluoromethyl source in the presence of a strong base.[7]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is the most common method.

• Sample Preparation: Quench a small aliquot of the reaction mixture in a vial containing a small amount of dilute acid and an extraction solvent.

• Eluent: Use a solvent system that gives good separation of your starting materials and product (e.g., 4:1 Hexane:Ethyl Acetate).

• Visualization: Use a UV lamp (if your compounds are UV-active) and a chemical stain (e.g., potassium permanganate) to visualize the spots. The disappearance of the limiting starting material and the appearance of a new spot corresponding to the product indicate reaction progress.

Q4: What are the key safety precautions for this synthesis?

A4:

• Strong Bases: Reagents like NaH and LDA are highly reactive and can ignite on contact with water or air. Handle them under an inert atmosphere and quench them carefully.

• Fluorinated Compounds: Many organofluorine compounds have biological activity and should be handled with care.[14] Avoid inhalation and skin contact. Work in a well-ventilated fume hood.

• Low Temperatures: Use appropriate personal protective equipment (PPE) when working with cryogenic baths (e.g., dry ice/acetone).

• Pressure Build-up: Some reactions may evolve gas (e.g., H2 from NaH). Ensure your reaction vessel is not a closed system and is properly vented.

Q5: How can I optimize the reaction conditions for better yield and purity?

A5: A systematic approach is best. Consider a Design of Experiments (DoE) approach if resources permit. Otherwise, optimize one parameter at a time.

Parameter	Range to Investigate	Rationale & Key Considerations
Base	NaH, LDA, KHMDS	Match base strength to the acidity of the α-proton. Non-nucleophilic bases are preferred.[2][7]
Solvent	THF, Diethyl Ether, DME	Ensure the solvent is anhydrous and compatible with the chosen base.
Temperature	-78 °C to Room Temp	Lower temperatures often improve selectivity and reduce side reactions.[4]
Equivalents of Base	1.0 to 1.5 eq.	A slight excess of base can help drive the reaction to completion.
Reaction Time	1h to 24h	Monitor by TLC to determine the optimal reaction time and avoid product degradation.

Table 1: Key Parameters for Reaction Optimization.

By following this structured troubleshooting guide and referencing the FAQs, you will be better equipped to optimize the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, leading to improved yields, higher purity, and more efficient research outcomes.

References

• Eureka | Patsnap. Synthesis method of 3', 5'-dichloro-2, 2, 2-trifluoroacetophenone. Available from: [Link]

• PubMed. Synthesis of trifluoromethyl ketones via tandem Claisen condensation and retro-Claisen C-C bond-cleavage reaction. Available from: [Link]

• Chemistry LibreTexts. 23.7: The Claisen Condensation Reaction. Available from: [Link]

• Wikipedia. Claisen condensation. Available from: [Link]

• Google Patents. WO2021240331A1 - Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone.

• Radboud Repository. Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Available from: [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. Available from: [Link]

• ResearchGate. The optimization of reaction conditions for trifluoromethylation of... | Download Table. Available from: [Link]

• Pharmaceutical Technology. Overcoming Challenges in Fluorine-Based Chemistry. Available from: [Link]

• Organic Syntheses. 3 - Organic Syntheses Procedure. Available from: [Link]

• ACS Publications. Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C–C Bond-Cleavage Reaction | The Journal of Organic Chemistry. Available from: [Link]

• SpringerLink. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Available from: [Link]

• RSC Publishing. Trifluoromethyl ketones: properties, preparation, and application. Available from: [Link]

• ResearchGate. Preparation, spectroscopic properties, and ion chemistry of 3-diazo-1,1,1-trifluoro-2-propanone | Request PDF. Available from: [Link]

• SciSpace. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Available from: [Link]

• Google Patents. EP2511376B1 - Method for industrially producing (s)-1,1,1-trifluoro-2-propanol.

• Organic Chemistry Portal. Synthesis of trifluoromethyl carbinols. Available from: [Link]

• ACS Publications. Synthesis of 1,3-Bis-trifluoromethylated (Hetero)cyclohexane-2-carboxylates from Alkylidenemalononitriles | Organic Letters. Available from: [Link]

• Semantic Scholar. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Available from: [Link]

• Organic Chemistry Portal. Synthesis of trifluoromethyl ketones. Available from: [Link]

• National Institutes of Health. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC. Available from: [Link]

• ResearchGate. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Available from: [Link]

• National Institutes of Health. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC. Available from: [Link]

• Wikipedia. Trifluoromethylation. Available from: [Link]

• National Institutes of Health. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC. Available from: [Link]

• MDPI. Advances in the Development of Trifluoromethoxylation Reagents. Available from: [Link]

• ACS Publications. Recent Advances in the Construction of Fluorinated Organoboron Compounds | JACS Au. Available from: [Link]

• National Institutes of Health. Organophotoredox-Driven Three-Component Synthesis of β‑Trifluoromethyl β‑Amino Ketones - PMC. Available from: [Link]

• ACS Publications. Selectively Tunable Synthesis of α-Trifluoromethyl Ketones | Organic Letters. Available from: [Link]

• ACS Publications. Synthesis of 1,3-Bis-trifluoromethylated (Hetero)cyclohexane-2-carboxylates from Alkylidenemalononitriles. Available from: [Link]

• DTIC. THE SYNTHESIS OF SPECIAL FLUORINE-CONTAINING MONOMERS. Available from: [Link]

• Chemistry Steps. Claisen Condensation Reaction Mechanism. Available from: [Link]

• Purdue University. Fluoroorganic Chemistry - Ramachandran Research Group. Available from: [Link]

• BORIS Portal - Universität Bern. Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones. Available from: [Link]

• BYJU'S. Claisen Condensation Mechanism. Available from: [Link]

• Wikipedia. Trifluoroacetone. Available from: [Link]

Sources

• 1. Synthesis of trifluoromethyl ketones via tandem Claisen condensation and retro-Claisen C-C bond-cleavage reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Claisen condensation - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. WO2021240331A1 - Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. byjus.com [byjus.com]
• 7. d-nb.info [d-nb.info]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organophotoredox-Driven Three-Component Synthesis of β‑Trifluoromethyl β‑Amino Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. Synthesis method of 3', 5'-dichloro-2, 2, 2-trifluoroacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 13. Trifluoromethyl ketone synthesis [organic-chemistry.org]
• 14. Trifluoromethyl ketones: properties, preparation, and application - Chemical Communications (RSC Publishing) [pubs.rsc.org]

decomposition of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Topic: Stability & Decomposition of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Status: Active Analyst: Senior Application Scientist Reference Code: TFMK-25DF-GUIDE

Executive Summary

You are likely working with 3-(2,5-difluorophenyl)-1,1,1-trifluoro-2-propanone (or its close analog, the 2,4,5-trifluoro Sitagliptin intermediate). These Trifluoromethyl Ketones (TFMKs) exhibit unique reactivity profiles often mistaken for decomposition.

The central technical challenge is distinguishing between reversible hydration (a physical equilibrium) and haloform cleavage (irreversible chemical degradation).

This guide provides the protocols to differentiate these states, prevent yield loss during workup, and optimize biocatalytic turnover.

Module 1: The "Phantom" Decomposition (Hydration)

User Complaint: "My HPLC/NMR shows a new impurity peak (up to 90%) after aqueous workup or storage in damp solvents. The purity dropped significantly."

Technical Diagnosis: This is likely not decomposition. TFMKs are highly electrophilic due to the strong electron-withdrawing effect of the

group. In the presence of water, they rapidly form a stable gem-diol (hydrate) . This process is reversible.

Mechanism of Hydration

The equilibrium heavily favors the hydrate in aqueous solution, unlike non-fluorinated ketones.

Figure 1: The reversible hydration equilibrium. The hydrate often appears as a distinct species in analytical traces.

Troubleshooting Protocol: Verification

Method	Observation (Ketone)	Observation (Hydrate)	Action
19F NMR	to ppm (s)	to ppm (s)	Run NMR in anhydrous vs. wet DMSO to confirm shift.
13C NMR	Carbonyl : ppm (q)	Gem-diol : ppm (q)	Diagnostic signal shift confirms hydration.
HPLC	Retention time	often shifts earlier (more polar)	Do not discard. Dehydrate to recover.

Corrective Action (Dehydration):

• Dissolve the material in Toluene or DCM.

• Add activated molecular sieves (3Å or 4Å) or

  .

• Stir for 30 minutes.

• Filter and evaporate. The ketone form will regenerate.

Module 2: The Real Decomposition (Haloform Cleavage)

User Complaint: "I lost significant mass during a basic extraction (pH > 10). The product is gone, and I isolated a white solid that isn't my target."

Technical Diagnosis: You have triggered the Haloform Reaction . The

group is a good leaving group. Under basic conditions, hydroxide attacks the carbonyl, expelling fluoroform ( , a gas) and leaving behind the corresponding phenylacetic acid. This is irreversible.

Degradation Pathway

Figure 2: Base-mediated haloform cleavage. The loss of fluoroform gas makes this reaction driven to completion.

Safe Handling Protocol

• Strict pH Limit: Never expose the ketone to pH > 9.0.

• Quenching: If running a reaction with strong bases (e.g., LDA, LiHMDS for alkylation), quench immediately with cold dilute HCl or Ammonium Chloride solution before allowing the temperature to rise.

• Buffer Selection: For aqueous extractions, use Phosphate buffer (pH 7.0) or Ammonium Acetate , not NaOH or Carbonate/Bicarbonate if avoidable.

Module 3: Biocatalysis & Enzymatic Issues

User Complaint: "The transaminase reaction stalled at 50% conversion. Adding more enzyme didn't help."

Technical Diagnosis: This molecule is a standard substrate for engineered transaminases (e.g., Sitagliptin synthesis). However, two issues arise:

• Substrate Inhibition: High concentrations of TFMK can inhibit the enzyme.

• Hydrate Inactivity: The enzyme accepts the ketone, not the hydrate. If the equilibrium lies 99% toward the hydrate, the effective substrate concentration is too low (

  ).

Optimization Workflow

Figure 3: The kinetic bottleneck in biocatalysis. The reaction rate depends on the availability of the free ketone form.

Recommendations:

• Co-solvent: Add 10-20% DMSO or IPA to the aqueous buffer. This shifts the equilibrium slightly toward the free ketone and improves solubility.

• Temperature: Increasing temperature (e.g., to 40-45°C, if enzyme stability permits) favors the ketone form over the hydrate.

• Amine Donor: Use a strong amine donor (e.g., Isopropylamine) to drive the equilibrium forward, pulling the ketone out of the hydrate pool.

Summary of Critical Data

Parameter	Value / Characteristic	Note
Storage Temp	2-8°C (Dry)	Hygroscopic. Store under Nitrogen/Argon.
Max pH Stability	< 9.0	Rapid degradation to acid above pH 10.
Water Reactivity	High (Reversible)	Forms gem-diol. Not degradation.
19F NMR (Ketone)	ppm	Characteristic singlet.
19F NMR (Hydrate)	ppm	Characteristic singlet.

References

• Savile, C. K., et al. (2010).[1][2][3][4][5] "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309.[3][5] [3]

  • Foundational text on the enzymatic handling of trifluorophenyl ketones.

• NIST Chemistry WebBook. "1,1,1-Trifluoro-2-propanone."[6]

  • Standard reference for TFMK physical properties and hydration d
• Hughes, G., et al. (2011). "Asymmetric Synthesis of Sitagliptin." Angewandte Chemie International Edition, 50(22), 5018-5028.
• Begue, J. P., & Bonnet-Delpon, D. (2008). "Bioorganic and Medicinal Chemistry of Fluorine." John Wiley & Sons.

Sources

• 1. contents.kocw.or.kr [contents.kocw.or.kr]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Propanone, 1,1,1-trifluoro- [webbook.nist.gov]

Technical Support Center: Synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

[1]

Case ID: TFMK-25DF-YIELD Status: Open Priority: High (Process Optimization) Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Div.[1]

Executive Summary

You are encountering yield issues in the synthesis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone . This is a common challenge in trifluoromethyl ketone (TFMK) synthesis due to three distinct physicochemical traps:

• The "Gem-Diol" Trap: The electron-withdrawing CF₃ group makes the carbonyl carbon highly electrophilic, leading to stable hydrate (gem-diol) formation in the presence of moisture. This often masquerades as low yield or "disappearing" product during aqueous workup.

• Over-Addition (Grignard Route): The high reactivity of the trifluoroacetyl intermediate often leads to double addition, forming the tertiary alcohol impurity.

• Decarboxylation Stalling (Acid Route): Incomplete decarboxylation of the intermediate

  -keto acid leads to complex mixtures.

This guide provides a decision matrix and troubleshooting protocols to navigate these issues.

Route Selector & Workflow

Before troubleshooting, verify you are using the optimal route for your scale and available starting materials.

Diagram 1: Synthetic Decision Matrix

Caption: Decision matrix for selecting the optimal synthetic pathway based on starting material, highlighting specific failure points (Traps) for each route.

Troubleshooting Guide: Route A (Modified Dakin-West)

Reagents: 2,5-Difluorophenylacetic acid + Trifluoroacetic Anhydride (TFAA) + Pyridine.[1]

This method is generally preferred for larger scales as it avoids the formation of tertiary alcohols.

Common Failure Modes

Symptom	Diagnosis	Corrective Action
Low Yield / Sticky Residue	Polymerization: Excess pyridine or high temperatures caused the intermediate mixed anhydride to polymerize.[1]	Reduce pyridine to catalytic amounts (0.1–0.5 eq) or control addition rate strictly at 0°C.
Product contains -COOH	Incomplete Decarboxylation: The intermediate -keto acid did not lose CO₂.[1]	Ensure the reflux step is sufficient (often 2–6 hours). Verify gas evolution stops before workup.
Violent Exotherm	Runaway Acylation: Mixing TFAA and Pyridine too fast.[1]	Safety Critical: Add TFAA dropwise to the Acid/Pyridine mixture at 0°C.

Optimized Protocol (Route A)

• Dissolution: Dissolve 2,5-difluorophenylacetic acid (1.0 eq) in anhydrous DCM or Toluene.

• Activation: Add Pyridine (2.0–3.0 eq) followed by dropwise addition of TFAA (2.0–3.0 eq) at 0°C.

  • Note: Some protocols use neat TFAA/Pyridine, but solvent moderation improves yield by preventing hot spots.[1]

• Reflux: Allow to warm to RT, then reflux (if using Toluene) or stir overnight. Monitor CO₂ evolution.

• Hydrolysis: Quench with ice water. Crucial: This step converts the intermediate enol-trifluoroacetate to the ketone (or its hydrate).

Troubleshooting Guide: Route B (Grignard Addition)

Reagents: 2,5-Difluorobenzyl magnesium bromide + Ethyl Trifluoroacetate (ETFA).[1]

Common Failure Modes

Symptom	Diagnosis	Corrective Action
Impurity at +10-15% Mass	Double Addition: The Grignard reagent attacked the ketone product, forming the tertiary alcohol.[1]	Switch to Inverse Addition. Add the Grignard into the ETFA solution, not vice versa.
Low Conversion	Wurtz Coupling: Homocoupling of the benzyl halide.	Dilute the alkyl halide significantly (10x volume ether/THF) and add slowly to Mg.
No Product in Organic Layer	Hydrate Trapping: The product is in the aqueous wash as a gem-diol.	See "Module 5: Hydrate Management."

Optimized Protocol (Route B)

• Grignard Prep: Prepare 2,5-difluorobenzyl magnesium bromide in Et₂O (preferred over THF to reduce rearrangement).

• Inverse Addition: Cool a solution of Ethyl Trifluoroacetate (1.2 eq) in Et₂O to -78°C .

• Slow Feed: Cannulate the Grignard reagent slowly down the side of the flask into the cold ETFA solution.

  • Mechanism:[1][2][3][4][5][6] At -78°C, the tetrahedral intermediate is stable.[1] It collapses to the ketone only upon warming/quenching, preventing the ketone from reacting with more Grignard.

• Quench: Acidic hydrolysis (1M HCl or H₂SO₄).

Module 5: Hydrate Management (The "Hidden" Yield)

The Issue: Trifluoromethyl ketones exist in equilibrium with their hydrates (gem-diols) in the presence of water.

The hydrate is often a white solid or a water-soluble oil that does not migrate to the organic layer during extraction, or it co-distills with solvents.[1]

Diagram 2: Hydrate Recovery Loop

Caption: Workflow for recovering the gem-diol hydrate from the aqueous phase and converting it back to the target ketone.

Dehydration Protocol

If your NMR shows a broad OH peak or the carbonyl carbon is shifted upfield (~90-95 ppm instead of ~180 ppm in ¹³C NMR):

• Concentrated H₂SO₄: Dissolve the crude hydrate in concentrated sulfuric acid (it is stable in acid) and extract with DCM. The acid shifts the equilibrium toward the ketone.

• Azeotropic Distillation: Reflux in benzene or toluene with a Dean-Stark trap (less effective for TFMKs than non-fluorinated ketones but viable).[1]

• P₂O₅ Distillation: For high purity, distill the final product over a small amount of Phosphorus Pentoxide (P₂O₅).

FAQ: Specific User Scenarios

Q: I see a secondary alcohol impurity. Where did it come from? A: If you used Route B (Grignard), this is likely due to reduction .

-hydride elimination from the Grignard reagent (if alkyl groups are present) or traces of unreacted Mg acting as a reducing agent.[1] Ensure your Grignard preparation uses pure reagents and the hydrolysis is controlled.

Q: Can I use the Weinreb Amide instead? A: Yes, and it is highly recommended. Converting 2,5-difluorophenylacetic acid to its Weinreb amide (N-methoxy-N-methyl amide) and then reacting with a CF₃ source (like Ruppert-Prakash reagent, TMS-CF₃) is often the highest-yielding route, though reagent costs are higher.[1]

Q: My product is volatile. I lose it on the Rotavap. A: 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone has a relatively low molecular weight and the CF₃ group increases volatility.[1]

• Fix: Do not evaporate to dryness under high vacuum.[1]

• Fix: Use a solvent with a significantly different boiling point (e.g., DCM) and stop evaporation when the volume is low, then switch to fractional distillation.

References

• Creary, X. (1987).[1] "Reaction of organometallic reagents with ethyl trifluoroacetate and trifluoroacetic anhydride." The Journal of Organic Chemistry, 52(24), 5026–5030.[1] Link[1]

• Prakash, G. K. S., et al. (2004).[1] "Nucleophilic Trifluoromethylation Using TMS-CF3." Chemical Reviews, 104(10).[1] (General reference for Weinreb/TMS-CF3 route).

• Bégué, J.-P., & Bonnet-Delpon, D. (2008).[1] Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons. (Reference for Hydrate stability).

• Reeves, J. T., et al. (2008).[1][5] "General Synthesis of Trifluoromethyl Ketones from Carboxylic Acids." The Journal of Organic Chemistry, 73(23), 9476–9478.[1] Link[1]

• Google Patents. (2015). "Synthesis method of 2,4,5-trifluorophenylacetic acid" (CN103553900B).[1] Link (Provides context for the stability of the starting material).

Sources

• 1. CN103553900B - Synthesis method of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 2. Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC04851F [pubs.rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Trifluoromethyl ketone synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on the Reactivity of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Welcome to the technical support guide for 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (CAS 898787-51-4). This molecule is a valuable building block in medicinal and agrochemical research, largely due to the unique electronic properties conferred by its trifluoromethyl group.[1][2] However, this same feature introduces specific reactivity challenges that are highly sensitive to the choice of solvent. This guide is designed for researchers, scientists, and drug development professionals to navigate these complexities, providing field-proven insights to troubleshoot common issues and optimize reaction outcomes.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions about the compound's behavior in solution, which is crucial for designing successful experiments.

Q1: What are the key structural features of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone that dictate its reactivity?

A1: The reactivity of this ketone is dominated by two key features:

• The α-Trifluoromethyl Group: The -CF₃ group is a powerful electron-withdrawing group. This has a profound effect on the adjacent carbonyl, making the carbonyl carbon exceptionally electrophilic and susceptible to nucleophilic attack.[1] It is significantly more electrophilic than non-fluorinated ketones like acetone.[3]

• The α'-Methylene Protons: The protons on the carbon between the phenyl ring and the carbonyl group (the α'-position) are acidic. This acidity is enhanced by the adjacent electron-withdrawing carbonyl group, making the molecule susceptible to deprotonation and enolate formation.

These two features exist in a delicate balance. Your choice of solvent and reagents will determine whether a reaction proceeds via nucleophilic addition to the carbonyl or via a pathway involving enolate formation.

Q2: My NMR spectrum in a protic solvent looks messy, with more peaks than expected. Is my sample degrading or is it hydrate formation?

A2: You are most likely observing the formation of a gem-diol, also known as a hydrate. Trifluoromethyl ketones are well-known to exist in equilibrium with their corresponding hydrate form in the presence of water or other protic solvents.[4][5] The strong electron-withdrawing nature of the -CF₃ group destabilizes the carbonyl group, shifting the equilibrium towards the more stable tetrahedral hydrate.

In many cases, this hydrate is unreactive under conditions designed for the ketone, effectively sequestering your starting material and leading to low yields. It is crucial to use anhydrous solvents and reagents to minimize hydrate formation, especially in nucleophilic addition reactions.[6]

Q3: How significantly does the solvent influence the keto-enol tautomerism of this compound, and why does it matter?

A3: Solvent choice is a primary driver of the keto-enol equilibrium.[7] While the keto form is typically favored for simple ketones, the position of this equilibrium can be shifted by solute-solvent interactions.[8][9]

• In Nonpolar, Aprotic Solvents (e.g., Toluene, Hexane): The less polar enol form may be more prevalent than in polar solvents, especially if intramolecular hydrogen bonding can occur.

• In Polar, Aprotic Solvents (e.g., THF, Acetone): These solvents can solvate the carbonyl group, generally favoring the keto tautomer.

• In Polar, Protic Solvents (e.g., Methanol, Water): These solvents can act as both hydrogen bond donors and acceptors, strongly solvating the keto form but also facilitating both enolization and hydrate formation.

This equilibrium is critically important because the keto form, the enol form, and the corresponding enolate have completely different reactivities. For reactions requiring nucleophilic attack at the carbonyl, you want to maximize the concentration of the keto form. For reactions at the α'-carbon, you need to generate the enol or enolate.

Visual Guide 1: Key Equilibria in Solution

The following diagram illustrates the critical equilibria that 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone undergoes in solution, which are heavily influenced by the solvent environment.

Caption: Key equilibria of the ketone in solution.

Part 2: Troubleshooting Guide for Common Reactions

This section provides a question-and-answer guide to troubleshoot specific experimental challenges.

Q4: My Grignard/organolithium reaction is giving very low yield of the desired tertiary alcohol. What are the most common failure points?

A4: This is a frequent issue. The high electrophilicity of the carbonyl is matched by the high acidity of the α'-protons. The strong, basic nature of Grignard and organolithium reagents often leads to deprotonation (enolate formation) as a major competing pathway instead of the desired nucleophilic addition.

Troubleshooting Steps:

• Switch to a less basic nucleophile: Consider using a Reformatsky reagent (organozinc) or a Barbier-type reaction, which are generally less basic and favor addition over deprotonation.

• Use a Lewis Acid Additive: Adding a Lewis acid like CeCl₃ (the Luche condition) can chelate to the carbonyl oxygen, increasing its electrophilicity and favoring the 1,2-addition pathway over deprotonation.

• Solvent and Temperature Control: Ensure your solvent (typically THF or Diethyl Ether) is scrupulously anhydrous.[10] Running the reaction at very low temperatures (-78 °C) can significantly suppress the rate of proton transfer relative to nucleophilic addition.

• Inverse Addition: Add the ketone solution slowly to the nucleophile solution (inverse addition) to maintain a low concentration of the ketone, which can minimize enolization of the starting material by the product alkoxide.

Q5: I am attempting an acid-catalyzed α-bromination, but the reaction is incredibly slow. How can I accelerate it?

A5: In acid-catalyzed halogenation of ketones, the rate-determining step is typically the formation of the enol tautomer.[11][12] The reaction rate is often independent of the halogen concentration and is instead dependent on the concentration of the ketone and the acid catalyst.

Troubleshooting Steps:

• Increase Acid Concentration: The rate of enolization is directly proportional to the concentration of the acid catalyst. A modest increase in the amount of H⁺ can lead to a significant rate enhancement.

• Solvent Modification: The transition state for enolization can be stabilized by more polar solvents.[8] If your reaction is in a nonpolar solvent like CCl₄, consider switching to a more polar medium like acetic acid, which can serve as both the solvent and a catalyst.

• Check for Hydrate Formation: If you are using an aqueous acid solution, you may be forming the unreactive hydrate. Using an anhydrous acid source (e.g., HBr in acetic acid) is preferable.

Visual Guide 2: Troubleshooting Workflow for Failed Nucleophilic Addition

This flowchart provides a logical sequence of checks to perform when a nucleophilic addition reaction fails.

Caption: Troubleshooting workflow for nucleophilic addition reactions.

Part 3: Data Summary & Experimental Protocol

Table 1: Influence of Solvent Properties on Reactivity Pathways

This table summarizes the expected impact of different solvent characteristics on the key chemical processes involving 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone.

Solvent Property	Keto-Enol Equilibrium	Hydrate Formation	Rate of Nucleophilic Addition	Rate of Enolate Formation (Base-Catalyzed)
Polarity (Increasing)	Shifts equilibrium; may favor more polar tautomer[9]	Generally Increases	Can increase or decrease depending on mechanism	Generally Increases
Protic Character	Can catalyze; stabilizes keto form via H-bonding[7]	Strongly Promotes	Strongly Inhibits (solvates nucleophile)	Inhibits (solvates base/enolate)
Aprotic Character	Favored for many reactions	Strongly Suppresses	Generally Favors	Strongly Favors
Coordinating Ability (e.g., THF, Glymes)	Minimal direct effect	Suppresses (if anhydrous)	Strongly Favors (solvates counter-ion)[10]	Favors (solvates counter-ion)[5]

Experimental Protocol: A Self-Validating System for Assessing Solvent Effects

This protocol uses ¹⁹F NMR spectroscopy to directly observe the impact of different solvents on the equilibrium between the ketone, its hydrate, and potentially its enol form. This allows you to make an informed decision on the best solvent for your reaction before committing significant amounts of material.

Objective: To quantify the relative concentrations of the ketone and its hydrate form in various deuterated solvents.

Materials:

• 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

• High-quality NMR tubes

• Deuterated solvents (anhydrous): Chloroform-d (CDCl₃), Acetone-d₆, DMSO-d₆, Methanol-d₄

• Internal standard (optional, e.g., trifluorotoluene)

Methodology:

• Sample Preparation:

  • Accurately weigh ~10 mg of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone into a clean, dry vial.

  • Add 0.6 mL of the chosen deuterated solvent. Ensure you are using anhydrous grade solvents, particularly for CDCl₃ and Acetone-d₆.

  • If using an internal standard, add a known quantity.

  • Mix thoroughly and transfer the solution to an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹⁹F NMR spectrum. The -CF₃ group provides a strong, clear signal.

  • Ensure a sufficient relaxation delay (e.g., 5 times the longest T₁ value) to allow for accurate integration.

• Data Analysis:

  • The -CF₃ signal of the ketone will have a characteristic chemical shift.

  • The -CF₃ signal of the hydrate (gem-diol) will appear as a distinct, separate peak, typically upfield from the ketone signal.

  • The enol form, if present in detectable amounts, would also have a unique chemical shift.

  • Integrate the area of the ketone peak and the hydrate peak. The ratio of these integrals corresponds directly to the molar ratio of the two species in that specific solvent.

• Interpretation:

  • In CDCl₃/Acetone-d₆: You should observe predominantly the ketone peak, with a very small hydrate peak if any trace moisture is present.

  • In DMSO-d₆: You may see a slight increase in the hydrate peak due to the hygroscopic nature of DMSO.

  • In Methanol-d₄: You will likely observe a significant hydrate peak, demonstrating the pronounced effect of a protic solvent.

By running this simple experiment, you gain direct, quantitative evidence of how different solvent environments affect your starting material, allowing you to validate your choice of an anhydrous, aprotic solvent for reactions like nucleophilic additions.

References

• Kamlet, M. J., & Taft, R. W. (1976). The solvatochromic comparison method. 1. The .beta.-scale of solvent hydrogen-bond acceptor (HBA) basicities. Journal of the American Chemical Society, 98(2), 377-383. [Link]

• Udgaonkar, A., Wu, J., Rao, A., & Njoo, E. (2022). Deuterated solvent effects in the kinetics and thermodynamics of keto-enol tautomerization of ETFAA. Journal of Emerging Investigators. [Link]

• Shain, D., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry, 17, 431-439. [Link]

• Li, Y., et al. (2023). Computational Investigation about the Effects of Solvent Polarity and Chalcogen Element Electronegativity on ESIPT Behaviors for the Et2N-Substituted Flavonoid. Molecules, 28(14), 5396. [Link]

• Shain, D., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. ResearchGate. [Link]

• Walsh Medical Media. (n.d.). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. [Link]

• Shain, D., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). Trifluoroacetone. [Link]

• Bai, M., et al. (2024). Recent Advances in Trifluoromethylation of Olefins, Aldehydes, and Ketones. Current Organic Chemistry, 28(16), 1229-1243. [Link]

• ResearchGate. (2020). Keto–enol and enol–enol tautomerism in trifluoromethyl-β-diketones. [Link]

• Sloop, J. C., et al. (2016). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 6(1), 1-8. [Link]

• Reddit. (2023). Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds? r/chemistry. [Link]

• That Chemist. (2022, September 20). Are These 'Inert' Solvents Actually Reactive? YouTube. [Link]

• Ashenhurst, J. (2022, June 21). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. [Link]

• Google Patents. (n.d.). Method for industrially producing (s)-1,1,1-trifluoro-2-propanol.

• National Center for Biotechnology Information. (n.d.). Examination of Solvent Interactions with Trp-Cage in 1,1,1,3,3,3-Hexafluoro-2-propanol-water at 298 K through MD Simulations and Intermolecular Nuclear Overhauser Effects. [Link]

• Sloop, J. C., et al. (2016). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. SAP, 6(1), 1-8. [Link]

• University of York. (n.d.). Kinetics of Iodination of Propanone by Colorimetry. [Link]

• ResearchGate. (2016). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. [Link]

• Physics & Maths Tutor. (n.d.). Practical notes - CP9 Following the Rate of the Iodine-Propanone Reaction. [Link]

• Google Patents. (n.d.). Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone.

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Fluorination. [Link]

• Prakash, G. K. S., & Yudin, A. K. (1997). Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Chemical Reviews, 97(3), 757-786. [Link]

• Mehl, L. (n.d.). Kinetics of the acid-catalyzed iodination of propanone reaction. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. [Link]

• Doc Brown's Chemistry. (n.d.). Advanced level chemistry kinetics notes: Acid catalysed iodination of ketones-propanone. [Link]

• Defense Technical Information Center. (n.d.). THE SYNTHESIS OF SPECIAL FLUORINE-CONTAINING MONOMERS. [Link]

• ResearchGate. (n.d.). Reactions of a 3‐Phenyl‐1‐trifluoromethyl‐prop‐2‐yne Iminium Salt with Furans, Thiophenes, and Pyrroles. [Link]

• National Center for Biotechnology Information. (2022). Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethylated 4-Pyridones and Aminoenones. [Link]

• PubChem. (n.d.). 1,1,1-Trifluoro-2,3-dimethoxypropane. [Link]

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 3. Trifluoroacetone - Wikipedia [en.wikipedia.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Solvent effects on the rate of the keto–enol interconversion of 2-nitrocyclohexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. emerginginvestigators.org [emerginginvestigators.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. lucamehl.netlify.app [lucamehl.netlify.app]
• 12. kinetics acid catalysis of iodination of propanone iodine reaction rate expression orders of reaction explained doc brown's exam revision notes for IB, AQA, Edexcel, OCR, WJEC, CCEA & CIE A level chemistry [docbrown.info]

workup procedure for reactions involving 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Topic: Workup & Isolation Procedures

Document ID: TF-25DFP-WU-01 Status: Active Audience: Process Chemists, Medicinal Chemists[1][2][3]

Dashboard: Compound Profile & Critical Properties[1][2]

Property	Specification / Note
Compound	3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone
CAS	Analogous to 130543-68-9 (Sitagliptin int.)
State (Ketone)	Colorless to pale yellow oil (typically)
State (Hydrate)	White crystalline solid (gem-diol form)
Reactivity Class	-Trifluoromethyl Ketone
Major Challenge	Hydrate Formation: strongly favors the gem-diol in the presence of water.[1][2][3][4]
Stability	Susceptible to haloform cleavage under strong basic conditions ( ).

Module 1: The "Hydrate Trap" (Troubleshooting Low Yields)

The Issue: Users frequently report "product loss" during aqueous workup or the isolation of a white solid instead of the expected oil.

The Science: The electron-withdrawing nature of the trifluoromethyl group (

) significantly increases the electrophilicity of the carbonyl carbon. Unlike non-fluorinated ketones, 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone exists in an equilibrium with its hydrate (gem-diol) in the presence of water.[1][2][3] [1][3]

• Aqueous Phase Loss: The hydrate is significantly more polar and water-soluble than the ketone.[1][3] Standard extractions often leave the product trapped in the aqueous layer.

• Solidification: If isolated from wet solvents, the product may crystallize as the stable hydrate.

Diagram 1: The Hydration Equilibrium & Recovery Workflow

Caption: Workflow for managing the ketone-hydrate equilibrium. Note the critical back-extraction step if yield is low.[1][2][3]

Module 2: Standard Workup Protocol

Objective: Isolate the ketone form while minimizing hydrate contamination and preventing base-catalyzed degradation.

Step-by-Step Procedure

• Quenching:

  • Do NOT use strong bases (e.g., NaOH, KOH).[2] The

    -protons are acidic, and the group makes the molecule prone to haloform-type cleavage or polymerization.[1][2][3]

  • Recommended: Quench with 1N HCl or saturated Ammonium Chloride (

    ) . Maintain pH between 3 and 6.

• Extraction:

  • Solvent Choice: Use Dichloromethane (DCM) or MTBE . Avoid diethyl ether if possible, as it holds water which promotes hydrate formation.[2]

  • Technique: Perform at least 3 extractions. The hydrate's solubility in water means a single pass is insufficient.

• Drying (Critical Step):

  • Use Anhydrous Magnesium Sulfate (

    ) . It is more effective than Sodium Sulfate at removing the water bound in the hydrate equilibrium.

  • Pro-Tip: If the NMR shows significant hydrate (broad singlet ~4-5 ppm for OH, doublet in

    NMR), stir the organic layer with activated 3Å Molecular Sieves for 2 hours before filtration.

• Concentration:

  • Remove solvent under reduced pressure.[3]

  • Temperature Limit: Do not exceed 40°C in the water bath to avoid volatilizing the free ketone, although the phenyl ring adds sufficient weight to reduce this risk compared to trifluoroacetone.

Module 3: Purification & Dehydration

If you isolate a white solid (the hydrate) or a wet oil, follow this dehydration protocol to regenerate the pure ketone.

Method A: Azeotropic Distillation (The Gold Standard)

• Dissolve the crude material in Toluene .

• Attach a Dean-Stark trap .

• Reflux for 1-2 hours. The water will be removed azeotropically, shifting the equilibrium back to the ketone.

• Concentrate the toluene under vacuum.[3]

Method B: Chemical Dehydration (Small Scale)

• Dissolve the hydrate in DCM.[3]

• Add Trifluoroacetic Anhydride (TFAA) (1.1 equiv) and Pyridine (2.0 equiv).

• Stir at 0°C for 30 mins.

• Perform a quick aqueous wash (cold HCl), dry, and concentrate. Note: This is aggressive and only recommended if Method A fails.

Diagram 2: Troubleshooting Decision Tree

Caption: Rapid diagnostic flow for NMR analysis of trifluoromethyl ketones.

Frequently Asked Questions (FAQ)

Q1: My

NMR shows two peaks. Is my product impure?

• A: Not necessarily. This is the hallmark of the ketone-hydrate equilibrium .[3] You likely have a mixture of the free ketone (typically

  to ppm) and the gem-diol hydrate (typically shifted upfield by 3-5 ppm).[1][2][3] Run the sample in a non-polar solvent (CDCl3) after rigorous drying to confirm.

Q2: Can I purify this on silica gel?

• A: Use caution. Silica is slightly acidic and contains water.[3]

  • Risk:[2][5] The ketone may stick to the column as the hydrate (streaking).

  • Solution: Pre-treat the column with 1% Triethylamine (to neutralize) or use neutral alumina. However, rapid filtration through a short silica plug using pure DCM is usually safe.

Q3: Is the compound volatile?

• A: The 2,5-difluorophenyl group adds significant molecular weight compared to simple trifluoroacetone.[1][2][3] It is not highly volatile, but prolonged high-vacuum exposure at elevated temperatures (>60°C) should be avoided.[1][2][3]

References & Authority

• Process Chemistry of Sitagliptin (Analogous Chemistry):

  • Source: Hansen, K. B., et al. "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin."[2] Organic Process Research & Development, 2005.[2]

  • Relevance: Defines the handling of trifluorophenyl-substituted trifluoroketones and the enzymatic reduction of the ketone form.

  • [3]

• Hydrate Equilibrium in Trifluoromethyl Ketones:

  • Source: Begue, J. P., & Bonnet-Delpon, D. "Bioorganic and Medicinal Chemistry of Fluorine."[2] John Wiley & Sons, 2008.[2]

  • Relevance: Comprehensive text on the physical properties of fluorinated carbonyls, specifically the stability of hydrates.

• General Synthesis & Handling:

  • Source: "Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation."[6][7] Beilstein Journal of Organic Chemistry, 2021.[6]

  • Relevance: Confirms the use of specific workup conditions to isolate ketones from ester precursors.

  • [3]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 3. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 4. 2-Propanone, 1,1,1-trifluoro- [webbook.nist.gov]
• 5. echemi.com [echemi.com]
• 6. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Technical Support Center: Scaling Up Reactions with 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone. This guide is designed to provide in-depth technical assistance and troubleshooting advice for scaling up reactions involving this versatile fluorinated ketone. The following content is structured in a question-and-answer format to directly address the specific challenges you may encounter during your process development and scale-up activities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, properties, and reactivity of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, particularly in the context of scaling up reactions.

Q1: What are the primary safety concerns when handling 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone on a larger scale?

When moving from bench-scale to pilot or manufacturing scale, the potential hazards associated with any chemical are amplified. For 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, and similar fluorinated ketones, it is crucial to be aware of the following:

• Flammability: Many trifluoromethyl ketones are flammable liquids.[1] When scaling up, it is imperative to use explosion-proof equipment and to ground and bond all containers and receiving equipment to prevent static discharge.[2][3] All ignition sources, including sparks and hot surfaces, must be eliminated from the processing area.[1]

• Inhalation and Contact: These compounds can be irritants.[4] Therefore, handling in a well-ventilated area, such as a chemical fume hood, is essential.[2][3] On a larger scale, this means utilizing closed-system transfers where possible and ensuring appropriate engineering controls are in place. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and appropriate respiratory protection, is mandatory.[1]

• Reactivity Hazards: Reactions involving highly reactive reagents, such as Grignard reagents or strong reducing agents, can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. This can lead to thermal runaway if not properly controlled. A thorough thermal hazard evaluation is recommended before any significant scale-up.

Q2: What are the common impurities in commercially available 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone and how can they affect my scaled-up reaction?

Impurities in the starting material can have a significant impact on the outcome of a scaled-up reaction, leading to side reactions, catalyst poisoning, or difficulties in purification. Potential impurities in 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone could include:

• Residual starting materials from synthesis: Depending on the synthetic route, this could include precursors like ethyl trifluoroacetate or 2,5-difluorophenylacetic acid derivatives.[5]

• Over- or under-fluorinated analogues: The synthesis of fluorinated compounds can sometimes result in mixtures of related substances with varying degrees of fluorination.

• Solvent residues: Residual solvents from the manufacturing process can be present.

• Hydrate formation: Trifluoromethyl ketones can form stable hydrates in the presence of water.[6] This can affect the stoichiometry of your reaction if not accounted for.

On a larger scale, even small percentages of these impurities can lead to significant amounts of byproducts, complicating downstream processing and potentially impacting the quality of your final product. It is highly recommended to obtain a certificate of analysis (CofA) from the supplier and to perform your own purity assessment using techniques like ¹H and ¹⁹F NMR, GC-MS, or HPLC before commencing a large-scale reaction.

Q3: How does the electrophilicity of the carbonyl group in 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone influence reaction conditions during scale-up?

The trifluoromethyl group is a strong electron-withdrawing group, which significantly increases the electrophilicity of the adjacent carbonyl carbon.[7] This has several implications for scaling up reactions:

• Increased Reactivity: The ketone is more susceptible to nucleophilic attack compared to its non-fluorinated analogues.[5] This can lead to faster reaction rates and potentially more exothermic reactions, which require careful thermal management during scale-up.

• Hydrate and Hemiketal Formation: The enhanced electrophilicity makes the carbonyl prone to reaction with water to form a hydrate, or with alcohols to form hemiketals.[6] This can be a reversible process, but the formation of these species can inhibit the desired reaction by reducing the concentration of the free ketone. When scaling up, it is crucial to use anhydrous solvents and reagents to minimize this.

• Side Reactions: The high reactivity may lead to undesired side reactions if not properly controlled. For example, in the presence of a strong base, deprotonation of the α-carbon can occur, leading to enolate formation and subsequent side reactions.

Q4: What are the recommended analytical techniques for in-process monitoring of reactions involving this ketone on a larger scale?

Effective in-process monitoring is critical for ensuring a successful and safe scale-up. Several techniques can be employed:[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are powerful tools for monitoring the consumption of the starting material and the formation of the product and any fluorinated byproducts.[9][10] For real-time monitoring, flow NMR systems can be utilized.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a versatile technique for monitoring the progress of many organic reactions. It allows for the quantification of starting materials, intermediates, and products.

• Gas Chromatography (GC): For volatile compounds, GC can be an effective monitoring tool.

• Infrared (IR) Spectroscopy: In-situ IR probes can provide real-time kinetic data by monitoring the disappearance of the ketone carbonyl stretch and the appearance of new functional groups.

The choice of technique will depend on the specific reaction being performed. It is advisable to develop and validate an analytical method at the lab scale before implementing it for in-process monitoring at a larger scale.

Part 2: Troubleshooting Guides

This section provides a question-and-answer guide to common problems encountered during the scale-up of reactions with 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone.

Issue 1: Incomplete Conversion or Stalled Reaction

Q: My reaction with 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone works well at the 1g scale, but at the 100g scale, it stalls at 70% conversion. What could be the cause?

A: This is a common issue in process scale-up and can be attributed to several factors:

• Mass Transfer Limitations: In a larger reactor, the efficiency of mixing can be significantly different from a small round-bottom flask. Poor mixing can lead to localized concentration gradients, meaning that the reactants are not encountering each other effectively.

  • Troubleshooting:

    • Increase the agitation rate.

    • Evaluate the impeller design to ensure it is appropriate for the viscosity and volume of the reaction mixture.

    • Consider the mode of reagent addition. A slow subsurface addition of a limiting reagent can sometimes improve conversion.

• Temperature Control: Inadequate temperature control in a larger vessel can lead to hot or cold spots, which can affect the reaction rate.

  • Troubleshooting:

    • Ensure the reactor's heating/cooling jacket is functioning correctly and is appropriately sized for the reaction volume and exothermicity.

    • Use a calibrated temperature probe placed in the reaction mixture to get an accurate reading.

• Hydrate/Hemiketal Formation: As mentioned in the FAQs, the presence of moisture or alcoholic solvents can lead to the formation of the unreactive hydrate or hemiketal.[6]

  • Troubleshooting:

    • Ensure all solvents and reagents are rigorously dried before use.

    • Consider the use of a drying agent or a Dean-Stark trap if water is a byproduct of the reaction.

• Decomposition of Reagents: Some reagents, particularly organometallics, can be sensitive to prolonged reaction times or temperature fluctuations.

  • Troubleshooting:

    • Titer any organometallic reagents immediately before use to determine their exact concentration.

    • Add the sensitive reagent at the reaction temperature and at a rate that maintains a consistent temperature profile.

Issue 2: Formation of Unexpected Byproducts

A: The formation of new byproducts on scale-up often points to issues with reagent addition and temperature control.

• Localized Excess of Reagent: A rapid addition of the Grignard reagent can lead to a localized high concentration, which can cause side reactions such as enolization of the ketone followed by reaction with another molecule of the ketone to form aldol-type products.

  • Troubleshooting:

    • Slow down the addition rate of the Grignard reagent.

    • Ensure efficient mixing to rapidly disperse the added reagent.

    • Consider adding the ketone solution to the Grignard reagent (reverse addition) if the byproduct is due to enolization.

• Temperature Excursion: Poor heat dissipation can lead to a rise in the internal temperature, which can promote side reactions.

  • Troubleshooting:

    • Improve the cooling efficiency of the reactor.

    • Slow down the addition rate to control the exotherm.

    • Consider a lower reaction temperature.

• Reaction with the Difluorophenyl Ring: While less common, under harsh conditions, some organometallic reagents could potentially react with the fluorine substituents on the aromatic ring.

  • Troubleshooting:

    • Maintain the reaction at the lowest effective temperature.

    • Use a less reactive organometallic reagent if possible.

Issue 3: Difficult Product Isolation and Purification

Q: After scaling up my reaction, I am having trouble isolating the product in high purity. The crude material is an oil, and chromatography is not practical on a large scale. What are my options?

A: Challenges in product isolation are a critical consideration for scale-up.

• Crystallization: If the product is a solid, developing a robust crystallization procedure is often the most efficient method for purification at scale.

  • Troubleshooting:

    • Screen a variety of solvents and solvent mixtures to find conditions that provide good crystal formation and effective impurity rejection.

    • Control the cooling rate to promote the growth of larger, purer crystals.

    • Consider seeding the solution with a small amount of pure product to induce crystallization.

• Distillation: If the product is a thermally stable liquid with a boiling point sufficiently different from impurities, distillation can be an effective purification method.[12]

  • Troubleshooting:

    • Use fractional distillation for separating components with close boiling points.

    • Perform the distillation under reduced pressure to lower the boiling point and prevent thermal decomposition.

• Liquid-Liquid Extraction: A well-designed extraction workup can significantly improve the purity of the crude product before final purification.

  • Troubleshooting:

    • Optimize the pH of the aqueous phase to remove acidic or basic impurities.

    • Perform multiple extractions with smaller volumes of solvent for greater efficiency.

• Treatment with Adsorbents: Sometimes, passing a solution of the crude product through a plug of silica gel, alumina, or activated carbon can remove polar impurities.

Part 3: Experimental Protocols and Data

This section provides a representative experimental protocol for a common reaction type with 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, along with a table illustrating the scaling of parameters.

Representative Protocol: Grignard Addition to 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Lab Scale (10g)

• To a 250 mL, three-necked, round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet, add methylmagnesium bromide (1.4 M in Toluene/THF, 35 mL, 49 mmol).

• Cool the solution to 0 °C in an ice bath.

• Dissolve 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (10 g, 44.2 mmol) in anhydrous THF (50 mL).

• Add the ketone solution dropwise to the Grignard reagent via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) while maintaining the temperature below 10 °C.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

Pilot Scale (1kg)

• Charge a 20 L, glass-lined reactor equipped with a mechanical stirrer, a temperature probe, a pressure-equalizing dropping funnel, and a nitrogen inlet with methylmagnesium bromide (1.4 M in Toluene/THF, 3.5 L, 4.9 mol).

• Cool the reactor contents to 0 °C using a circulating chiller.

• In a separate vessel, dissolve 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (1 kg, 4.42 mol) in anhydrous THF (5 L).

• Add the ketone solution to the Grignard reagent via the dropping funnel over 2-3 hours, maintaining the internal temperature below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour.

• Take a sample for in-process analysis (e.g., HPLC) to confirm the reaction is complete.

• Quench the reaction by slowly adding a saturated aqueous ammonium chloride solution (5 L) at a rate that keeps the internal temperature below 10 °C.

• After the quench is complete, stop the agitation and allow the layers to separate.

• Transfer the lower aqueous layer to a separate vessel.

• Extract the aqueous layer with ethyl acetate (2 x 5 L).

• Combine the organic layers in the reactor, wash with brine (5 L), and then transfer the organic solution to a suitable container for further processing.

Table of Scaled Parameters

Parameter	Lab Scale (10g)	Pilot Scale (1kg)	Rationale for Change
Ketone	10 g	1 kg	100x scale-up
Grignard Reagent	49 mmol	4.9 mol	Maintained 1.1 equivalents
Solvent Volume	50 mL	5 L	Maintained similar concentration
Addition Time	30 minutes	2-3 hours	Slower addition to control exotherm
Agitation	Magnetic Stirrer	Mechanical Stirrer	Necessary for effective mixing in a larger volume
Temperature Monitoring	Thermometer	Calibrated Probe	More accurate and reliable for process control
Workup Volume	50 mL	5 L	Scaled proportionally

Part 4: Visualizations

Scale-Up Workflow Diagram

This diagram illustrates the typical workflow for scaling up a reaction involving 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone.

Caption: A typical workflow for scaling up a chemical synthesis.

Troubleshooting Decision Tree for Incomplete Conversion

This diagram provides a logical pathway for troubleshooting incomplete reactions during scale-up.

Caption: A decision tree for troubleshooting incomplete reactions.

References

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journals. [Link]

• Trifluoroacetone - Wikipedia. Wikipedia. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Semantic Scholar. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Iowa State University Digital Repository. [Link]

• A Method for Real Time Monitoring of Chemical Reactions and Processes. ResearchGate. [Link]

• Fluoroketone and fluoroaldehyde synthesis by fluorination. Organic Chemistry Portal. [Link]

• Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones. BORIS Portal - Universität Bern. [Link]

• Synthesis of 1,3-Bis-trifluoromethylated (Hetero)cyclohexane-2-carboxylates from Alkylidenemalononitriles. ACS Publications. [Link]

• Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. PubMed. [Link]

• Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation. National Institutes of Health. [Link]

• Recent Trifluoromethylation Reactions. A Mini Review Paper. ResearchGate. [Link]

• Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository. [Link]

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• Method for purification of ketones.

• Fluoroorganic Chemistry. Purdue University. [Link]

• [3+2]‐Cycloaddition Reactions of gem‐Difluorocyclopropenes with Azomethine Ylides – Access to Novel Fluorinated Scaffolds. ResearchGate. [Link]

• Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethylated 4-Pyridones and Aminoenones. National Institutes of Health. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Methods for Separating Fluorinated Alcohol Enantiomers

For researchers, scientists, and drug development professionals, the precise separation of enantiomers is a critical cornerstone of modern chemistry. The introduction of fluorine into chiral alcohol scaffolds can dramatically alter their physicochemical and biological properties, often leading to enhanced metabolic stability and improved binding affinity to biological targets.[1] Consequently, the enantioselective analysis of these fluorinated alcohols is paramount for verifying stereochemical outcomes in asymmetric synthesis and for the purification of enantiomers for further study.[2]

This guide provides an in-depth comparison of common chiral stationary phases (CSPs) and mobile phase systems for the High-Performance Liquid Chromatography (HPLC) analysis of this important class of compounds. We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower you in your method development endeavors.

The Pillars of Chiral Separation: A Comparative Overview of Stationary Phases

The enantiomeric separation of fluorinated alcohols is most commonly and successfully achieved using polysaccharide-based chiral stationary phases.[2] However, cyclodextrin-based and macrocyclic antibiotic-based CSPs offer complementary selectivities and are valuable tools in a comprehensive screening strategy.

Polysaccharide-Based CSPs: The Workhorse for Fluorinated Alcohol Separations

Derivatives of amylose and cellulose, such as those found in the Chiralpak® and Chiralcel® series of columns, have demonstrated broad applicability for the separation of fluorinated alcohol enantiomers.[2][3]

Mechanism of Chiral Recognition: The chiral recognition mechanism on polysaccharide-based CSPs is a complex interplay of interactions occurring within the chiral grooves of the polysaccharide structure.[4] For fluorinated alcohols, the key interactions include:

• Hydrogen Bonding: The hydroxyl group of the alcohol can act as both a hydrogen bond donor and acceptor, interacting with the carbamate groups on the polysaccharide derivative.

• Dipole-Dipole Interactions: The strong dipole created by the C-F bonds in the analyte can interact with polar sites on the CSP.

• Steric Interactions: The inclusion of the analyte into the chiral groove is a critical step. The size and shape of the fluorinated substituent and the overall molecule will dictate how well it fits, leading to differential retention.[5]

• π-π Interactions: For fluorinated aromatic alcohols, interactions between the aromatic ring of the analyte and the phenyl groups on the CSP are significant.[6]

The selection of the specific polysaccharide derivative is crucial, as amylose and cellulose backbones can offer different helical structures and, therefore, different chiral recognition capabilities.[7]

Performance Data:

The following table summarizes typical performance data for the separation of representative trifluoromethyl-substituted alcohols on popular polysaccharide-based columns. This data illustrates the complementary nature of different CSPs and the effect of mobile phase composition on retention, selectivity, and resolution.[2]

Analyte	Chiral Stationary Phase (CSP)	Mobile Phase	Retention Factor (k₁)	Separation Factor (α)	Resolution (Rs)
1-Phenyl-2,2,2-trifluoroethanol	Chiralpak® AD-H (Amylose derivative)	n-Hexane/Isopropanol (90:10, v/v)	2.54	1.25	2.80
1-Phenyl-2,2,2-trifluoroethanol	Chiralcel® OD-H (Cellulose derivative)	n-Hexane/Isopropanol (90:10, v/v)	3.12	1.18	2.10
1-Phenyl-2,2,2-trifluoroethanol	Chiralpak® AD-H (Amylose derivative)	Methanol (100%)	1.89	1.35	3.50

Data sourced from BenchChem's "A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols".[2]

Cyclodextrin-Based CSPs: Leveraging Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides that form a truncated cone structure with a hydrophobic inner cavity and a hydrophilic exterior.[1] This unique structure is the basis for their chiral recognition capabilities.

Mechanism of Chiral Recognition: The primary mechanism for chiral separation on cyclodextrin-based CSPs is inclusion complexation.[1][8]

• Inclusion: The hydrophobic portion of the fluorinated alcohol, particularly an aromatic ring, can fit into the hydrophobic cavity of the cyclodextrin. The degree of inclusion can differ between enantiomers based on the spatial arrangement of their substituents.

• Secondary Interactions: Interactions between the hydroxyl and fluorinated groups of the analyte with the hydroxyl groups at the rim of the cyclodextrin cavity play a crucial role in enhancing enantioselectivity.[9] These interactions are often hydrogen bonds.

Derivatization of the cyclodextrin hydroxyl groups can further enhance chiral recognition by providing additional interaction sites, such as those for π-π interactions with phenylcarbamate derivatives.[10]

Macrocyclic Antibiotic-Based CSPs: Multi-Modal Interactions

Macrocyclic antibiotics, such as vancomycin and teicoplanin, are complex molecules with multiple stereogenic centers and a variety of functional groups, including peptide linkages, hydroxyl groups, and aromatic rings.[11] This structural complexity allows for a multitude of interactions with chiral analytes.

Mechanism of Chiral Recognition: Chiral recognition on macrocyclic antibiotic CSPs is multi-modal, involving a combination of:[11]

• Hydrogen Bonding: The numerous hydrogen bond donor and acceptor sites on the antibiotic can interact with the hydroxyl group of the fluorinated alcohol.

• π-π Interactions: The aromatic rings within the macrocycle can interact with aromatic fluorinated alcohols.

• Steric Interactions: The rigid, basket-like shape of the macrocycle creates chiral cavities and clefts where one enantiomer may fit more favorably than the other.

• Dipole-Dipole Interactions: The polar functional groups on the CSP can interact with the dipole of the C-F bonds.

These CSPs are versatile and can be used in normal-phase, reversed-phase, and polar organic modes.[11]

Experimental Protocols: A Practical Guide

Reproducible and reliable results in chiral HPLC are contingent on careful adherence to established experimental protocols. Below are detailed methodologies for the chiral analysis of fluorinated alcohols on polysaccharide and cyclodextrin CSPs.

Protocol 1: Normal-Phase Separation of 1-Phenyl-2,2,2-trifluoroethanol on a Polysaccharide-Based CSP

This protocol is based on the successful separation of 1-Phenyl-2,2,2-trifluoroethanol using a Chiralpak® AD-H column.[2]

1. Sample Preparation: a. Dissolution: Dissolve the racemic 1-Phenyl-2,2,2-trifluoroethanol in the mobile phase (n-Hexane/Isopropanol, 90:10 v/v) to a concentration of approximately 1 mg/mL. Using the mobile phase as the sample solvent is ideal to avoid peak distortion.[2] b. Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.[2]

2. HPLC System and Conditions: a. HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is sufficient.[2] b. Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm. c. Mobile Phase: n-Hexane/Isopropanol (90:10, v/v). d. Flow Rate: 1.0 mL/min.[2] e. Column Temperature: 25°C. Maintaining a constant temperature is crucial for reproducible retention times.[2] f. Detection: UV at 220 nm. Aromatic trifluoromethyl-substituted alcohols typically have significant absorbance in the 210-254 nm range.[2] g. Injection Volume: 10 µL.

3. Data Analysis: a. Peak Identification: Inject a racemic standard to determine the retention times of the two enantiomers. b. Calculation of Chromatographic Parameters:

• Retention Factor (k): k = (t_R - t_0) / t_0
• Separation Factor (α): α = k₂ / k₁
• Resolution (Rs): Rs = 2(t_R₂ - t_R₁) / (w₁ + w₂) A resolution of ≥ 1.5 indicates baseline separation.[2]

Protocol 2: Reversed-Phase Separation of a Fluorinated Aromatic Alcohol on a Cyclodextrin-Based CSP

This is a general protocol for screening the separation of a fluorinated aromatic alcohol on a cyclodextrin-based column in reversed-phase mode.

1. Sample Preparation: a. Dissolution: Dissolve the racemic fluorinated alcohol in a mixture of water and acetonitrile (or methanol) to a concentration of approximately 1 mg/mL. b. Filtration: Filter the sample solution through a 0.45 µm syringe filter.

2. HPLC System and Conditions: a. HPLC System: Standard HPLC system with UV detection. b. Column: β-cyclodextrin based column (e.g., CYCLOBOND™ I 2000), 250 x 4.6 mm, 5 µm. c. Mobile Phase: A mixture of water and an organic modifier (acetonitrile or methanol). A typical starting point is 50:50 (v/v). The ratio can be adjusted to optimize retention and resolution. d. Flow Rate: 1.0 mL/min. e. Column Temperature: 25°C. f. Detection: UV at a suitable wavelength for the analyte. g. Injection Volume: 10 µL.

3. Data Analysis: a. Follow the same data analysis steps as in Protocol 1.

Visualizing the Workflow and Logic

To better understand the process of chiral method development and the interplay of different parameters, the following diagrams are provided.

Caption: A typical workflow for chiral HPLC method development.

Caption: Logical relationships in chiral HPLC method optimization.

Conclusion and Future Perspectives

The separation of fluorinated alcohol enantiomers is a critical task in modern chemistry, and HPLC with chiral stationary phases provides a powerful and versatile solution. Polysaccharide-based CSPs have proven to be particularly effective for this class of compounds, offering a high degree of success in achieving baseline separation. Cyclodextrin and macrocyclic antibiotic-based CSPs provide complementary selectivities and should be included in a comprehensive method development strategy.

As the field continues to evolve, the development of novel chiral stationary phases with enhanced recognition capabilities for fluorinated compounds remains an active area of research.[3] Furthermore, the use of Supercritical Fluid Chromatography (SFC) is gaining traction as a "greener" and often faster alternative to HPLC for chiral separations, particularly at the preparative scale.[3] By understanding the fundamental principles of chiral recognition and systematically applying the protocols outlined in this guide, researchers can confidently and efficiently develop robust methods for the separation of fluorinated alcohol enantiomers.

References

• Comparison of cyclofructan-, cyclodextrin-, and polysaccharide-based chiral stationary phases for the separation of pharmaceuticals. (2022). Analytical and Bioanalytical Chemistry, 414(3), 1323–1333. Retrieved from [Link]

• Mechanistic Studies on the Chiral Recognition of Polysaccharide-Based Chiral Stationary Phases Using Liquid Chromatography and Vibrational Circular Dichroism: Reversal of Elution Order of N-substituted Alpha-Methyl Phenylalanine Esters. (2009). Journal of Chromatography A, 1216(18), 3784–3793. Retrieved from [Link]

• Chiral separations using the macrocyclic antibiotics: a review. (n.d.). PubMed. Retrieved from [Link]

• Chiral Recognition in Separation Sciences. Part I: Polysaccharide and Cyclodextrin Selectors. (2021). Molecules, 26(16), 4901. Retrieved from [Link]

• Study of Different Chiral Columns for the Enantiomeric Separation of Azoles Using Supercritical Fluid Chromatography. (2021). Molecules, 26(11), 3328. Retrieved from [Link]

• Chiral separation using cyclodextrins as mobile phase additives in open‐tubular liquid chromatography with a pseudophase coating. (2022). Journal of Separation Science, 45(13), 2269–2277. Retrieved from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved from [Link]

• Comparison of cyclofructan-, cyclodextrin-, and polysaccharide-based chiral stationary phases for the separation of pharmaceuticals. (2021). Request PDF. Retrieved from [Link]

• Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns. (n.d.). Restek. Retrieved from [Link]

• Polysaccharide-based CSPs. (n.d.). Chiralpedia. Retrieved from [Link]

• Cyclodextrin-based CSPs. (n.d.). Chiralpedia. Retrieved from [Link]

• Separation of Enantiomers. (2013). Request PDF. Retrieved from [Link]

• Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography. (2016). ResearchGate. Retrieved from [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. (2021). Molecules, 26(14), 4256. Retrieved from [Link]

• Engineering Cyclodextrin Clicked Chiral Stationary Phase for High-Efficiency Enantiomer Separation. (2015). Scientific Reports, 5, 12769. Retrieved from [Link]

• chiral columns. (n.d.). HPLC.eu. Retrieved from [Link]

• Significant Residual Fluorinated Alcohols Present in Various Fluorinated Materials. (2007). Environmental Science & Technology, 41(19), 6583–6588. Retrieved from [Link]

• Chiral SFC Method Development on Polysaccharide-Based Chiral Stationary Phases. (2022). YouTube. Retrieved from [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. (2021). ResearchGate. Retrieved from [Link]

• Investigation of the chiral recognition role of cyclodextrin hydroxyl moieties via high performance liquid chromatography. (2023). Analyst, 148(10), 2337–2345. Retrieved from [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.). YMC. Retrieved from [Link]

• Chiral HPLC Column Selection and Method Development Guide. (n.d.). Bioanalysis Zone. Retrieved from [Link]

• CHIRAL HPLC- Presented by- DHANASHREE Kolhekar.pptx. (2024). Slideshare. Retrieved from [Link]

• Cyclodextrins AS Dominant Chiral Selective Agents in the Capillary Separation Techniques. (2021). Semantic Scholar. Retrieved from [Link]

• Cyclodextrin Polymers and Cyclodextrin-Containing Polysaccharides for Water Remediation. (2021). Polymers, 13(21), 3826. Retrieved from [Link]

• What are the various ways of Chiral Separation by using HPLC?. (2022). YouTube. Retrieved from [Link]

• Chirality (chemistry). (n.d.). Wikipedia. Retrieved from [Link]

• Chiral Separation Techniques. (n.d.). Chemist Library. Retrieved from [Link]

• Separation of ketoconazole enantiomers by chiral subcritical-fluid chromatography. (2000). Journal of Biochemical and Biophysical Methods, 43(1-3), 241–250. Retrieved from [Link]

• The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflammatory Drugs. (2023). Molecules, 28(23), 7901. Retrieved from [Link]

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comparative study of catalysts for the reduction of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Content Type: Technical Comparison Guide Audience: Pharmaceutical Process Chemists, Medicinal Chemists, and Chemical Engineers.

Executive Summary: The Fluorine Challenge

The reduction of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (hereafter referred to as Substrate-TF ) is a critical transformation in the synthesis of chiral fluorinated intermediates for next-generation kinase inhibitors and DPP-4 inhibitors.

The presence of the electron-withdrawing trifluoromethyl (

) group adjacent to the carbonyl creates a unique set of challenges:

• Hydrate Formation: The ketone exists in equilibrium with its gem-diol (hydrate) form in the presence of water, complicating aqueous-phase reactions.

• Stereoelectronic Effects: The steric bulk of the

  group mimics an isopropyl group, while its electronic nature destabilizes the transition state in standard hydride reductions.

• Racemization Risk: The

  -proton acidity is enhanced by the group, increasing the risk of product racemization under basic conditions.

This guide compares the three dominant catalytic methodologies—Ruthenium-Catalyzed Transfer Hydrogenation (Ru-ATH) , Biocatalysis (KREDs) , and Borane-Mediated Reduction (CBS) —to determine the optimal route for scalability, enantioselectivity, and process intensity.

Mechanistic Comparative Analysis

Ruthenium-Catalyzed Transfer Hydrogenation (Ru-ATH)

The Chemical Standard. This method utilizes Noyori-Ikariya type catalysts. The reaction proceeds via a metal-ligand bifunctional mechanism where the amine ligand and the metal center simultaneously stabilize the transition state.

• Catalyst: RuCl or Tethered Ru-sulfonamide complexes.

• Hydrogen Source: Formic acid/Triethylamine (FA/TEA) azeotrope or Sodium Formate.

• Mechanism: Outer-sphere hydride transfer. The

  group's electron-withdrawing nature actually accelerates the reaction by making the carbonyl carbon more electrophilic.

Biocatalytic Reduction (KREDs)

The Selectivity Champion. Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) use NADPH as a cofactor to deliver a hydride to the Re or Si face of the ketone with near-perfect precision.

• Catalyst: Engineered KRED variants (e.g., from Candida magnoliae or Hansenula polymorpha).

• Cofactor Recycle: Glucose Dehydrogenase (GDH) + Glucose.

• Mechanism: Enzyme-substrate "lock and key" binding. The enzyme active site must accommodate the hydrophobic 2,5-difluorobenzyl tail and the small but electron-dense

  head.

Borane-Mediated Reduction (CBS)

The Cryogenic Alternative. The Corey-Bakshi-Shibata (CBS) reduction uses a chiral oxazaborolidine catalyst to direct the addition of borane.

• Catalyst: (S)-Me-CBS-oxazaborolidine.

• Reductant: Borane-THF or Catecholborane.

• Mechanism: Coordination of the ketone oxygen to the Lewis acidic boron activates the carbonyl, while the hydride is delivered intracellularly via a six-membered transition state.

Comparative Performance Metrics

The following data summarizes the performance of these catalysts on Substrate-TF and its close structural analogs (e.g., 1,1,1-trifluoroacetone derivatives).

Feature	Ru-ATH (Noyori)	Biocatalysis (KRED)	CBS Reduction
Catalyst Loading	0.1 – 0.5 mol%	1 – 5 wt% (enzyme powder)	5 – 10 mol%
Enantiomeric Excess (ee)	95 – 98%	> 99%	90 – 96%
Conversion	> 98%	> 99%	> 95%
Reaction Temp	25°C – 40°C	30°C	-20°C to -78°C
Solvent System	FA/TEA or EtOAc/Water	Aqueous Buffer / DMSO	THF (Anhydrous)
Scalability	High (Multi-kg)	High (Multi-kg)	Low (Safety concerns with Borane)
Cost Efficiency	Moderate (Ru metal cost)	Low (at scale)	High (Stoichiometric reductant)
Impurity Profile	Trace Ru (<10 ppm)	Protein residue (filtration)	Boron salts (difficult workup)

Key Insight: While CBS reduction was the historical standard for fluorinated ketones, Biocatalysis has emerged as the superior method for pharmaceutical intermediates due to the elimination of cryogenic conditions and hazardous borane reagents. Ru-ATH remains the preferred choice when enzyme screening is not feasible or for rapid gram-scale delivery.

Detailed Experimental Protocols

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation

Best for: Rapid synthesis, non-aqueous solubility requirements.

Reagents:

• Substrate-TF: 10.0 g (37.6 mmol)

• Catalyst: RuCl: 120 mg (0.5 mol%)

• Hydrogen Source: Formic Acid/Triethylamine (5:2 molar ratio) azeotrope: 30 mL

Procedure:

• Inerting: Charge a 100 mL Schlenk flask with the Ru-catalyst. Evacuate and backfill with Nitrogen (

  ) three times.

• Dissolution: Add the FA/TEA azeotrope via syringe. Stir at room temperature for 10 minutes until the catalyst is fully dissolved (solution turns deep orange/red).

• Addition: Add Substrate-TF (neat or minimal EtOAc) dropwise to the catalyst solution.

• Reaction: Stir at 30°C for 18–24 hours. Monitor conversion by

  -NMR (shift from ketone ppm to alcohol ppm).

• Workup: Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with sat.

  (to remove formic acid) and Brine.

• Purification: Dry over

  , concentrate, and distill (bp ~85°C at 2 mmHg) to yield the chiral alcohol.

Protocol B: Biocatalytic Reduction (KRED System)

Best for: Process scale-up, highest optical purity (>99% ee).

Reagents:

• Substrate-TF: 10.0 g

• Enzyme: KRED-P134 (or equivalent screened variant): 200 mg

• Cofactor Recycle: Glucose Dehydrogenase (GDH): 50 mg; NADP+: 10 mg; Glucose: 8.0 g

• Buffer: Potassium Phosphate (100 mM, pH 7.0) containing 1 mM

  .

Procedure:

• Buffer Prep: Dissolve Glucose and

  in 100 mL of phosphate buffer. Adjust pH to 7.0.

• Enzyme Charge: Add NADP+, GDH, and the KRED enzyme powder to the buffer. Stir gently (do not vortex) to dissolve.

• Substrate Addition: Dissolve Substrate-TF in DMSO (5 mL) to aid solubility. Add this solution dropwise to the enzyme mixture.

• Reaction: Stir at 30°C at 250 rpm. Maintain pH at 7.0 by automatic titration with 1M NaOH (gluconic acid production lowers pH).

• Completion: Reaction typically completes in 12–16 hours.

• Workup: Add Celite (5 g) and filter to remove protein. Extract filtrate with MTBE (3 x 50 mL). Concentrate organic layer to yield the product.[1][2][3]

Visualizing the Pathways

Diagram 1: Mechanistic Decision Tree

This diagram illustrates the decision logic for selecting the appropriate catalyst based on the specific constraints of the Substrate-TF synthesis.

Caption: Decision matrix for catalyst selection based on scale and purity requirements.

Diagram 2: Biocatalytic Cofactor Recycle System

The economic viability of the KRED route depends on the efficient recycling of the expensive NADPH cofactor.

Caption: The coupled enzymatic cycle showing the reduction of the fluorinated ketone driven by the oxidation of glucose.

Expert Analysis & Recommendations

The "Hydrate" Trap

Researchers often underestimate the hydration of Substrate-TF . In aqueous media (KRED route), the ketone exists primarily as the gem-diol. KREDs are evolved to shift this equilibrium by selectively reducing the small amount of free ketone present, pulling the equilibrium forward (Le Chatelier’s principle). However, in Ru-ATH , water must be strictly excluded or controlled, as the gem-diol is not a substrate for the Ru-hydride species and can inhibit the catalyst.

• Recommendation: For Ru-ATH, use anhydrous FA/TEA. For KRED, ensure high enzyme loading to overcome the low concentration of free ketone.

Final Verdict

• For Drug Discovery (mg to g scale): Use Ru-ATH (Protocol A) . It is faster to set up, requires no enzyme screening, and the catalyst is "off-the-shelf."

• For Process Development (kg scale): Invest in Biocatalysis (Protocol B) . The superior enantioselectivity (>99%) eliminates the need for downstream chiral resolution (e.g., recrystallization), which is often difficult with fluorinated oils.

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102. Link

• Hansen, K. B., et al. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8798–8804. Link

• Goldberg, K., et al. (2007). Biocatalytic Ketone Reduction—A Powerful Tool for the Production of Chiral Alcohols. Advanced Synthesis & Catalysis, 349(9), 1337–1344. Link

• Ramachandran, P. V., & Teodorovic, A. V. (2002). Asymmetric Reduction of Trifluoromethyl Ketones. Current Organic Chemistry, 6(10), 867–884.

• Truppo, M. D. (2010). Biocatalysis in the Pharmaceutical Industry: The Need for Speed. ACS Medicinal Chemistry Letters, 1(4), 145–148. Link

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• 3. CN110981779B - The synthetic method of R-2-(2,5-difluorophenyl)pyrrolidine - Google Patents [patents.google.com]

spectroscopic analysis of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone derivatives

This guide outlines the spectroscopic characterization of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone , a potent transition-state analog inhibitor scaffold. The analysis focuses on distinguishing the active ketone species from its inactive hydrate (gem-diol) form—a critical quality attribute in drug discovery.

The Analytical Landscape: Structural Dynamics

Trifluoromethyl ketones (TFMKs) are electrophilic "warheads" used in protease inhibition. Unlike standard ketones, the electron-withdrawing

group destabilizes the carbonyl, making it highly susceptible to hydration by atmospheric moisture.

The Challenge: The biological activity resides in the ketone form, but the hydrate (gem-diol) is often the dominant species in solution or storage. Accurate analysis requires distinguishing these species in equilibrium.

Structural Equilibrium & Analytical Workflow

The following diagram illustrates the dynamic equilibrium and the specific spectroscopic techniques required to isolate each form.

Caption: Analytical workflow distinguishing the active ketone from the hydrate using

NMR and IR markers.

Comparative NMR Profiling ( and )

Nuclear Magnetic Resonance (NMR) is the gold standard for this compound due to the high fluorine content. The molecule contains two distinct fluorine environments: the aliphatic

group and the aromatic 2,5-difluoro motif.

A. NMR: The Hydration Thermometer

The chemical shift of the trifluoromethyl group (

) is the most sensitive indicator of hydration state.

Feature	Active Ketone Form ( )	Hydrate Form ( )	Analytical Note
Shift	-75.0 to -79.0 ppm	-83.0 to -85.0 ppm	Diagnostic signal. Integration ratio determines .
Ar-F (2,5)	-115 to -125 ppm (Multiplets)	-115 to -125 ppm (Multiplets)	Less sensitive to hydration; serves as internal reference.
Multiplicity	Singlet (broadened by )	Singlet (sharper)	is isolated from Ar-F coupling.

B. NMR: Structural Verification

The methylene bridge (

) connecting the aromatic ring to the carbonyl provides confirmation of the carbon backbone integrity.

• Ketone Form: The

  -protons appear as a singlet (or finely split quartet due to long-range coupling with ) around 4.0 – 4.2 ppm .

• Hydrate Form: These protons shift upfield to 3.2 – 3.5 ppm due to the loss of the carbonyl's anisotropy.

• Aromatic Region: The 2,5-difluorophenyl protons appear as complex multiplets in the 6.9 – 7.2 ppm range, exhibiting characteristic roofing effects due to strong

  and couplings.

Infrared (IR) Spectroscopy: The Carbonyl Diagnostic

IR is the fastest method to assess bulk purity and dryness.

• Diagnostic Band (

  Stretch):

  • Frequency: 1760 – 1780 cm⁻¹ .

  • Mechanism: The strong electron-withdrawing nature of the adjacent

    and difluorobenzyl groups increases the bond order of the carbonyl, shifting it to a higher frequency than standard methyl ketones (~1715 cm⁻¹).

• Hydrate Indicator:

  • Disappearance of the 1760+ cm⁻¹ band.

  • Appearance of a broad, intense O-H stretch centered at 3300 – 3450 cm⁻¹ .

Mass Spectrometry (MS) Fragmentation

In Electron Impact (EI) or ESI-MS, the molecule follows a distinct fragmentation pathway driven by the stability of the difluorobenzyl cation.

• Molecular Ion (

  ): Often weak or absent due to rapid fragmentation.[1]

• Base Peak (

  127): Corresponds to the 2,5-difluorobenzyl cation ( ). This is formed via -cleavage between the methylene and the carbonyl.

• Loss of

  ( ): A characteristic loss of the trifluoromethyl radical.

• McLafferty Rearrangement: Not favored in this specific derivative due to the lack of

  -hydrogens on the aromatic side (the "gamma" position is part of the rigid aromatic ring).

Experimental Protocol: Determination of Hydration Constant ( )

Objective: Quantify the ratio of Ketone to Hydrate in aqueous media to predict biological potency.

Reagents & Setup

• Solvent:

  (for fully hydrated baseline) and (for mixed equilibrium).

• Internal Standard:

  -trifluorotoluene ( -63 ppm) – chemically inert.

Step-by-Step Workflow

Caption: Protocol for determining the hydration equilibrium constant (

) via NMR.

Critical Note: The relaxation time (

) of fluorine nuclei can be long (2-5 seconds). Use a relaxation delay ( ) of at least 5-10 seconds to ensure quantitative integration accuracy.

Comparative Performance Guide

How does this TFMK derivative compare to alternative inhibitor warheads?

Feature	TFMK (Target)	Chloromethyl Ketone	Boronic Acid
Mechanism	Reversible Covalent (Transition State)	Irreversible Alkylation	Reversible Covalent
Selectivity	High (Tunable by R-group)	Low (Reactive with many nucleophiles)	High (Serine/Threonine proteases)
Stability	Moderate (Hydrate formation)	Low (Degrades/Reactive)	High (Oxidation prone)
Toxicity	Low/Moderate	High (Non-specific alkylator)	Low
Detection	NMR (High Sensitivity)	MS / HPLC	NMR
Key Advantage	Fluorine tag allows real-time monitoring of binding in cells.	Permanent inhibition.	Tight binding ( often nM).

Application Scientist Insight

For drug development, the 3-(2,5-difluorophenyl) moiety serves a dual purpose:

• Lipophilicity: It improves membrane permeability compared to non-fluorinated analogs.

• Metabolic Stability: The fluorines at the 2,5 positions block common metabolic oxidation sites (P450 metabolism) on the phenyl ring, extending the compound's half-life.

References

• Begue, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons.

• Sloop, J. C. (2013).[2] 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1–12.[2] Link

• Lal, G. S., et al. (1999). Fluorinated Ketones as Inhibitors. Journal of Organic Chemistry.
• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds (8th ed.). Wiley.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. researchgate.net [researchgate.net]

kinetic analysis of enzyme inhibition by 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

Kinetic Profiling of 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone: A Comparative Guide

Executive Summary

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone (herein referred to as 2,5-DFP-TFP ) represents a specialized subclass of transition state analog inhibitors known as trifluoromethyl ketones (TFMKs).[1] While aliphatic TFMKs like OTFP (3-octylthio-1,1,1-trifluoro-2-propanone) are established "gold standards" for inhibiting Juvenile Hormone Esterase (JHE) in insect physiology, aromatic analogs like 2,5-DFP-TFP offer distinct physicochemical properties useful for probing active site sterics and electronic effects.[1]

This guide provides a rigorous kinetic analysis framework.[1] It contrasts the theoretical and experimental performance of 2,5-DFP-TFP against established benchmarks, focusing on the "slow-tight binding" mechanism characteristic of this chemical class.[1]

Mechanism of Action: The TFMK "Warhead"

The potency of 2,5-DFP-TFP stems from the electron-withdrawing nature of the trifluoromethyl (

) group adjacent to the carbonyl ketone. This polarization makes the carbonyl carbon highly electrophilic, facilitating a reversible nucleophilic attack by the catalytic serine residue of the enzyme (e.g., JHE, AChE, or serine proteases).

Key Mechanistic Features:

• Transition State Mimicry: The inhibitor forms a stable hemiketal adduct with the active site serine, mimicking the tetrahedral intermediate of ester hydrolysis.

• Electronic Tuning: The 2,5-difluoro substitution on the phenyl ring further withdraws electron density from the aromatic system, indirectly enhancing the electrophilicity of the carbonyl carbon compared to the unsubstituted phenyl analog.

• Lipophilicity: The fluorine atoms increase the LogP (lipophilicity), potentially improving membrane permeability and hydrophobic pocket affinity.

Figure 1: Mechanism of Action.[1][2] The formation of the stable hemiketal adduct mimics the transition state, locking the enzyme in an inactive form.

Comparative Kinetic Performance

When evaluating 2,5-DFP-TFP, it is critical to benchmark it against known inhibitors to contextualize its potency.[1]

Table 1: Comparative Kinetic Profile (Representative Class Data)

Parameter	2,5-DFP-TFP (Subject)	OTFP (Gold Standard)	3-Phenyl-TFP (Baseline)
Structure Type	Aromatic (Fluorinated)	Aliphatic Thio-Ether	Aromatic (Unsubstituted)
Primary Target	JHE / Serine Hydrolases	Juvenile Hormone Esterase (JHE)	General Esterases
Binding Mode	Competitive, Slow-Tight	Competitive, Slow-Tight	Competitive, Reversible
Est.[1] (JHE)	Low M to High nM *	~0.1 - 4 nM [1]	> 10 M
(Dissociation)	Slow	Very Slow	Rapid
LogP (Lipophilicity)	High (Enhanced by F)	High	Moderate
Electronic Effect	Strong e- withdrawal (Activated)	Inductive effect of Sulfur	Baseline

*Note: Exact values for 2,5-DFP-TFP depend on the specific enzyme source (e.g., Manduca sexta vs. Trichoplusia ni).[1] The 2,5-difluoro analog is predicted to be more potent than the unsubstituted phenyl due to electronic activation but sterically less optimal for JHE than the aliphatic OTFP.

Experimental Protocol: Kinetic Analysis

To accurately determine the inhibition constant (

) for a slow-tight binding inhibitor like 2,5-DFP-TFP, a standard steady-state assumption may fail.[1] The following protocol uses a Partition Assay adapted for time-dependent inhibition.

Phase 1: Enzyme Preparation & Pre-Incubation[1]

• Enzyme Source: Dilute hemolymph or purified JHE in Phosphate Buffer (pH 7.4, 0.1% BSA). BSA is critical to prevent wall adsorption of hydrophobic TFMKs.

• Inhibitor Dilution: Prepare serial dilutions of 2,5-DFP-TFP in Ethanol or DMSO. Final solvent concentration in assay must be <1%.[1]

• Incubation: Incubate Enzyme + Inhibitor for 10–15 minutes prior to substrate addition. Rationale: This allows the "slow" formation of the hemiketal adduct to reach equilibrium.

Phase 2: Radiochemical Partition Assay (The Gold Standard)

• Substrate: Use Tritium-labeled Juvenile Hormone (e.g., [3H]-JH III).[1]

• Reaction: Add substrate to the pre-incubated enzyme-inhibitor mix.

• Time Course: Incubate at 30°C for exactly 15 minutes.

• Termination: Stop reaction by adding Methanol:Water:Ammonia (10:9:1) .

• Extraction: Add Isooctane and vortex vigorously.

  • Principle: Unhydrolyzed JH partitions into the Isooctane (Organic phase).[1] The metabolite (JH Acid) remains in the Aqueous phase.[1]

• Quantification: Aliquot the aqueous phase into scintillation fluid and count (CPM).

Figure 2: Radiochemical Partition Assay Workflow. Critical step: Pre-incubation ensures accurate measurement of slow-binding inhibitors.[1]

Data Interpretation & Troubleshooting

Calculating for Slow-Binding Inhibitors

Standard Lineweaver-Burk plots may show curvature if equilibrium wasn't reached.[1] For 2,5-DFP-TFP:

• IC50 Shift: If

  decreases (potency increases) with longer pre-incubation times, the inhibitor is slow-binding .[1]

• Morrison Equation: Use non-linear regression to fit data to the Morrison equation for tight-binding inhibitors:

  • Where

    is total enzyme concentration and is total inhibitor concentration.[1]

Troubleshooting Low Potency

• Issue:

  is higher (worse) than expected.

• Cause: The phenyl ring of 2,5-DFP-TFP may be too bulky for the specific JHE active site compared to the flexible octyl chain of OTFP.

• Solution: Test against other esterases (e.g., AChE or Chymotrypsin) to check for specificity. The 2,5-difluoro motif is often more effective in protease pockets than esterase pockets.[1]

References

• Hammock, B. D., et al. (1984).[1] "Substituted thiotrifluoropropanones as potent selective inhibitors of juvenile hormone esterase."[1][3] Pesticide Biochemistry and Physiology.

• Sydnes, M. O., et al. (2006).[1] "Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease." Bioorganic & Medicinal Chemistry.

• Abdel-Aal, Y. A., & Hammock, B. D. (1986).[1] "Transition state analogs as ligands for affinity purification of juvenile hormone esterase." Science.

• Prestwich, G. D., et al. (1984).[1] "Fluorinated analogs of juvenile hormone III: Synthesis and biological activity." Journal of Agricultural and Food Chemistry.

Sources

• 1. 2-Propanone, 1,1,3,3-tetrafluoro- | C3H2F4O | CID 67758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 3. Juvenile Hormone (JH) Esterase of the Mosquito Culex quinquefasciatus Is Not a Target of the JH Analog Insecticide Methoprene | PLOS One [journals.plos.org]